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Core Science & Biosynthesis

Foundational

Introduction: The Significance of the 4-Aminopyrazole Scaffold

An In-Depth Technical Guide to the Synthesis of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine Substituted pyrazoles are a cornerstone of modern medicinal chemistry, appearing in a vast array of biologically active compou...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Synthesis of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

Substituted pyrazoles are a cornerstone of modern medicinal chemistry, appearing in a vast array of biologically active compounds.[1] Among these, the 4-aminopyrazole motif is a particularly privileged scaffold, serving as a key building block for potent inhibitors of various kinases and other enzymes.[2] The title compound, 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine, combines this valuable core with a strategically placed bromophenyl group, offering a versatile handle for further chemical elaboration through cross-coupling reactions. This makes it a highly valuable intermediate for the synthesis of compound libraries in drug discovery and development.

This guide provides a comprehensive, technically-grounded methodology for the synthesis of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine. It moves beyond a simple recitation of steps to explain the underlying chemical principles, the rationale for procedural choices, and the critical parameters for success, in line with the expectations of researchers and drug development professionals.

Chapter 1: Synthetic Strategy and Retrosynthetic Analysis

The synthesis of multi-substituted heterocyclic systems requires a robust and logical strategy to control regiochemistry and ensure high yields. Several approaches exist for the synthesis of 4-aminopyrazoles, including methods starting from vinyl azides or vinamidinium salts.[2][3] However, a highly reliable and scalable approach involves the construction of the pyrazole ring followed by functionalization at the C4 position.

Our chosen strategy hinges on a four-step sequence beginning with commercially available 3'-bromoacetophenone. The core logic is to first build the 1,5-disubstituted pyrazole ring and then introduce the C4-amino group via a well-established nitration-reduction sequence. This pathway is selected for its high-yielding steps, predictable regiochemistry, and the use of readily accessible reagents.

Retrosynthetic Analysis

The disconnection approach for the target molecule reveals a clear and logical synthetic path. The primary amine at C4 is best installed via the reduction of a nitro group, a common and efficient transformation.[4][5] The pyrazole core itself is classically disconnected across the N1-C5 and C3-C4 bonds, leading back to a 1,3-dicarbonyl equivalent and methylhydrazine.

G TM Target Molecule 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine NPI 4-Nitro-pyrazole Intermediate (C-N bond formation via reduction) TM->NPI Reduction PC Pyrazole Core 5-(3-Bromophenyl)-1-methyl-1H-pyrazole (C-N bond formation via nitration) NPI->PC Nitration DKI 1,3-Dicarbonyl Intermediate 1-(3-Bromophenyl)-3-(dimethylamino)prop-2-en-1-one PC->DKI Cyclization SM2 Starting Material 2 Methylhydrazine PC->SM2 SM1 Starting Material 1 3'-Bromoacetophenone DKI->SM1 Condensation SM3 Reagent DMF-DMA DKI->SM3

Sources

Exploratory

Technical Guide: Characterization of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

This guide details the structural elucidation and physicochemical profiling of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine . It is designed for medicinal chemists and analytical scientists requiring a rigorous protocol...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the structural elucidation and physicochemical profiling of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine . It is designed for medicinal chemists and analytical scientists requiring a rigorous protocol to distinguish this specific regioisomer from its common impurities (specifically the 1,3-isomer) and to validate its utility as a scaffold for cross-coupling or amide coupling reactions.

Introduction & Compound Significance

The target compound, 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine , represents a high-value "bifunctional" intermediate.

  • The 4-Amine: Serves as a nucleophilic handle for amide coupling, reductive amination, or urea formation (common in kinase inhibitor design).

  • The 3-Bromo: Provides an orthogonal electrophilic site for Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing late-stage diversification of the phenyl ring.

  • The 1,5-Regiochemistry: The placement of the phenyl ring at the 5-position (adjacent to the N-methyl) creates a specific steric and electronic vector distinct from the more thermodynamically stable 1,3-isomer. Verifying this regiochemistry is the primary analytical challenge.

Compound Identity
PropertyDetail
IUPAC Name 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine
Molecular Formula C₁₀H₁₀BrN₃
Molecular Weight 252.11 g/mol
Monoisotopic Mass 251.0058 (⁷⁹Br) / 253.0038 (⁸¹Br)
Key Structural Features Pyrazole core, N-methyl (pos 1), Free amine (pos 4), 3-Bromophenyl (pos 5)

Analytical Strategy & Workflow

The characterization pipeline must move beyond simple purity checks to absolute structural confirmation. The synthesis of N-methyl pyrazoles often yields a mixture of 1,3- and 1,5-regioisomers. Standard 1D NMR is insufficient to distinguish these definitively without reference standards.

Core Characterization Architecture[11]
  • HRMS: Confirm formula and bromine isotope pattern.

  • 1D NMR (

    
    H, 
    
    
    
    C):
    Assign functional groups and count protons.
  • 2D NMR (NOESY/HMBC): CRITICAL STEP. Establish the N-Methyl to Phenyl spatial relationship.

  • HPLC: Quantify purity and separate potential regioisomers.

AnalyticalWorkflow Sample Crude/Isolated Sample HRMS HRMS (ESI+) Isotope Pattern Check Sample->HRMS H1NMR 1H NMR Functional Group Check Sample->H1NMR RegioCheck Regiochemistry Validation H1NMR->RegioCheck NOESY NOESY/ROESY (Spatial Proximity) RegioCheck->NOESY Primary Tool HMBC HMBC (Long-range Coupling) RegioCheck->HMBC Secondary Tool Decision Isomer Confirmed? NOESY->Decision HMBC->Decision Decision->Sample No (Repurify) Release Release for Bioassay/Next Step Decision->Release Yes (1,5-isomer)

Figure 1: Analytical workflow emphasizing the necessity of 2D NMR for regioisomer confirmation.

Structural Elucidation Protocols

A. Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-d₆ is recommended over CDCl₃ to ensure solubility of the free amine and to sharpen the exchangeable -NH₂ protons.

1. Proton NMR (

H) Expected Profile
  • 
     3.60 - 3.75 ppm (3H, s):  N-Methyl group. Note: In the 1,5-isomer, this signal is often slightly shielded compared to the 1,3-isomer due to the ring current of the adjacent phenyl group.
    
  • 
     4.00 - 5.50 ppm (2H, br s):  -NH₂ amine protons. Broadness depends on water content and concentration. D₂O shake will eliminate this signal.
    
  • 
     7.30 - 7.70 ppm (4H, m):  3-Bromophenyl aromatic protons. Look for the characteristic pattern of a meta-substituted ring (singlet-like H-2, two doublets, one triplet).
    
  • 
     7.40 - 7.60 ppm (1H, s):  Pyrazole H-3. This is the only proton on the heterocyclic ring.
    
2. Regiochemistry: The 1,3 vs. 1,5 Problem

This is the most critical quality attribute.

  • Target (1,5-isomer): The N-Methyl group is spatially proximal to the phenyl ring ortho-protons.

  • Impurity (1,3-isomer): The N-Methyl group is distant from the phenyl ring.

Protocol: 1D NOESY (Nuclear Overhauser Effect Spectroscopy)

  • Select the N-Methyl resonance (~3.7 ppm) for irradiation.

  • Positive Result (1,5-isomer): You will observe a strong NOE enhancement of the phenyl ortho-protons (~7.3-7.5 ppm).

  • Negative Result (1,3-isomer): No enhancement of aromatic protons. You may see enhancement of the Pyrazole H-4 (if amine wasn't there) or H-5, but in this molecule, position 4 is substituted.

RegioLogic Start Regiochemistry Determination (NOESY Experiment) Irradiate Irradiate N-Me Signal (~3.7 ppm) Start->Irradiate Observation Observe Aromatic Region (7.0 - 8.0 ppm) Irradiate->Observation ResultA NOE Signal at Phenyl-H (Ortho) DETECTED Observation->ResultA ResultB NOE Signal at Phenyl-H ABSENT Observation->ResultB ConclusionA CONFIRMED: 1,5-Isomer (Target Structure) ResultA->ConclusionA ConclusionB CONFIRMED: 1,3-Isomer (Impurity) ResultB->ConclusionB

Figure 2: Decision tree for distinguishing the 1,5-isomer from the 1,3-isomer using NOESY.

B. Mass Spectrometry (MS)

Method: UPLC-MS (ESI+)

  • Parent Ion: Look for [M+H]⁺ at m/z 252.0 and 254.0.

  • Isotope Pattern: The presence of one bromine atom dictates a 1:1 intensity ratio between the M and M+2 peaks.

    • If the ratio is not 1:1, suspect contamination or dechlorination.

    • If the mass is M+41 (Acetonitrile adduct), adjust ionization parameters (increase cone voltage).

Physicochemical Profiling

For drug development applications, early profiling of the solid state and solution properties is essential.

ParameterMethodExpected/Typical ValueRelevance
pKa (Amine) Potentiometric Titration~3.5 - 4.5The 4-aminopyrazole is weakly basic due to conjugation with the electron-rich pyrazole ring.
LogP HPLC (Reverse Phase)2.2 - 2.8Moderate lipophilicity; suitable for oral drug fragments.
Solubility Kinetic (DMSO stock into PBS)Low in neutral bufferLikely requires formulation (acidification) or organic co-solvent for bioassays.
Appearance VisualOff-white to tan solidAmines are prone to oxidation; color darkening indicates instability.

Experimental Protocols

Protocol 1: HPLC Purity Method (Reverse Phase)
  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase A: Water + 0.1% Formic Acid (or TFA).

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 8 minutes.

  • Detection: UV at 254 nm (aromatic) and 220 nm (amide/amine absorption).

  • Pass Criteria: >95% Area Under Curve (AUC).

    • Note: The 1,3-isomer impurity typically elutes later than the 1,5-isomer on standard C18 columns due to the more planar/less sterically crowded conformation allowing better interaction with the stationary phase.

Protocol 2: Stability Handling
  • Storage: -20°C under inert atmosphere (Argon/Nitrogen).

  • Sensitivity: Primary aromatic amines can oxidize to diazo species or azo-dimers upon prolonged exposure to air/light.

  • Safety (SDS Highlight): Treat as a potential skin sensitizer and toxic by ingestion (typical for aminopyrazoles).

Functional Verification (Derivatization)

To certify the compound's quality for medicinal chemistry campaigns, a "Use Test" is recommended.

Test Reaction: Standard Amide Coupling

  • React 10 mg of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine with Benzoyl Chloride (1.1 eq) and Pyridine (2 eq) in DCM.

  • Monitor: TLC or LCMS.

  • Success Criteria: Complete conversion to the amide within 1 hour.

    • Failure Mode: If conversion is sluggish, the amine may be protonated (salt form) or the steric bulk of the 5-phenyl ring is hindering the 4-position (rare, but possible with very bulky acylating agents).

References

  • Regiochemistry of Pyrazoles: Elguero, J. et al. "Pyrazoles." Comprehensive Heterocyclic Chemistry II, Elsevier, 1996. (Foundational text on distinguishing 1,3 vs 1,5 isomers via NMR).
  • NMR Methodology: Claridge, T. D. W.[1] High-Resolution NMR Techniques in Organic Chemistry. Elsevier, 2016. (Source for NOESY/HMBC protocols).

  • Synthesis of 4-Aminopyrazoles: Behr, L. C. "Pyrazoles, Pyrazolines, Pyrazolidines, Indazoles and Condensed Rings." The Chemistry of Heterocyclic Compounds, Wiley, 2008. (Background on nitro-reduction routes).
  • General Characterization: "Standard Practice for Proton Nuclear Magnetic Resonance Spectroscopy." ASTM E386. (Standard for reporting NMR data).[2][3][4]

Sources

Foundational

physical and chemical properties of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

This technical guide provides an in-depth profiling of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine , a specific regioisomer within the 4-aminopyrazole class. This scaffold is a critical intermediate in medicinal chemis...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth profiling of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine , a specific regioisomer within the 4-aminopyrazole class. This scaffold is a critical intermediate in medicinal chemistry, particularly in the development of p38 MAPK inhibitors, B-Raf kinase inhibitors, and other ATP-competitive agents.

Executive Summary & Compound Identity

This molecule represents a "privileged scaffold" in drug discovery. It combines a polar, hydrogen-bond-donating amine headgroup (position 4) with a lipophilic, modifiable aryl halide tail (position 5). The 3-bromophenyl moiety serves as a versatile handle for cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), allowing rapid expansion into biaryl libraries.

Critical Isomerism Note: Researchers must distinguish this compound (1-methyl-5-aryl) from its regioisomer, 1-methyl-3-aryl. The steric environment and vector orientation of the bromide differ significantly between these forms, altering Structure-Activity Relationships (SAR).

PropertyDetail
IUPAC Name 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine
Molecular Formula

Molecular Weight 252.11 g/mol
Core Scaffold 1,5-Disubstituted Pyrazole
Key Functionalities Primary Amine (Nucleophile), Aryl Bromide (Electrophile)
SMILES Cn1c(c(cn1)N)c2cccc(Br)c2
Physicochemical Properties (Predicted & Observed)

Note: As a research intermediate, exact experimental monographs are rare. Values below represent high-confidence consensus data derived from structural analogs (e.g., 1-methyl-4-amino-5-phenylpyrazole).

2.1 Physical State & Solubility
  • Appearance: Typically an off-white to tan crystalline solid. The amine group makes it susceptible to oxidative darkening upon prolonged air exposure.

  • Melting Point: Expected range 135–145 °C .[1] (Analogs without the bromine melt ~148°C; the bromine atom disrupts crystal packing slightly but adds mass).

  • Solubility Profile:

    • Water: Low (< 0.1 mg/mL). The lipophilic bromophenyl ring dominates the solvation profile.

    • DMSO/DMF: High (> 20 mg/mL). Ideal for stock solutions.

    • DCM/Chloroform: Moderate to High.

    • Methanol: Moderate.

2.2 Chemical Constants
  • Lipophilicity (cLogP): ~2.1 – 2.4. The 3-bromo substituent increases lipophilicity significantly compared to the unsubstituted phenyl analog (cLogP ~1.2).

  • Acidity/Basicity (pKa):

    • Pyridine-like Nitrogen (N2): pKa ~ 2.5 (Very weak base).

    • Primary Amine (

      
      ):  pKa ~ 3.5 – 4.0.
      
    • Insight: The pyrazole ring is electron-deficient compared to benzene; combined with the electron-withdrawing bromophenyl group, the 4-amine is less basic than aniline (pKa 4.6). It will not protonate at physiological pH (7.4), ensuring good membrane permeability.

Synthetic Accessibility & Regiocontrol

Synthesis of 1,5-disubstituted pyrazoles is more challenging than 1,3-isomers due to steric clash between the N-methyl and the C5-aryl group.

3.1 The "Self-Validating" Synthetic Workflow

To ensure the correct regioisomer (5-aryl vs 3-aryl), the following protocol is recommended. This avoids the ambiguity of reacting methylhydrazine with 1,3-diketones, which favors the undesired 3-aryl product.

Step 1: Cyclization (Regio-selective) React (3-bromobenzoyl)acetonitrile with methylhydrazine.

  • Mechanism:[2] The hydrazine attacks the ketone first (most electrophilic), followed by cyclization onto the nitrile.

  • Result: This yields the 5-amino -pyrazole isomer, NOT the 4-amino.

    • Correction: To get the 4-amino core, one must synthesize the pyrazole first, then functionalize C4.

Recommended Route: Nitration-Reduction Strategy

  • Precursor Synthesis: Condense 3-bromoacetophenone with DMF-DMA to form the enaminone.

  • Cyclization: React with methylhydrazine.

    • Critical Check: This produces a mixture of 1-methyl-5-aryl and 1-methyl-3-aryl. Separation by column chromatography is required. The 5-aryl isomer usually elutes later (more polar due to dipole alignment) or earlier depending on the stationary phase; NOE (Nuclear Overhauser Effect) NMR is mandatory to confirm the Methyl-Aryl proximity.

  • Functionalization:

    • Nitration:

      
       at 0°C introduces the nitro group at C4.
      
    • Reduction: Catalytic Hydrogenation (

      
      ) or Iron/Ammonium Chloride (
      
      
      
      ) reduces the
      
      
      to
      
      
      .
    • Note: Avoid

      
       if possible to prevent debromination of the aryl ring. Use 
      
      
      
      or
      
      
      to preserve the bromine.

SynthesisWorkflow cluster_0 Precursor Assembly cluster_1 Regio-Divergent Cyclization cluster_2 Target Functionalization SM1 3-Bromoacetophenone Enaminone Enaminone Intermediate SM1->Enaminone 110°C SM2 DMF-DMA SM2->Enaminone Mix Isomer Mixture (1,3 vs 1,5) Enaminone->Mix + MeNHNH2 EtOH, Reflux MeNHNH2 Methylhydrazine MeNHNH2->Mix Sep Chromatography & NOE Validation Mix->Sep Core 1-Methyl-5-(3-Br-Ph) Pyrazole Sep->Core Isolate 1,5-isomer Nitro 4-Nitro Intermediate Core->Nitro HNO3/H2SO4 Nitration Final TARGET: 4-Amino-5-(3-Br-Ph)-... (Bromine Intact) Nitro->Final Fe/NH4Cl or SnCl2 (Avoid H2/Pd)

Figure 1: Synthetic workflow emphasizing regio-separation and chemoselective reduction to preserve the aryl bromide.

Chemical Reactivity & Functionalization

This molecule acts as a bifunctional "warhead" in library synthesis.

4.1 The Amine (C4 Position)

The C4-amine is a nucleophile, but its reactivity is tempered by the heteroaromatic ring.

  • Acylation/Sulfonylation: Reacts readily with acid chlorides or sulfonyl chlorides in the presence of a base (DIEA/Pyridine) to form amides/sulfonamides. This is the primary vector for extending the scaffold into the ATP-binding pocket of kinases.

  • Reductive Amination: Reacts with aldehydes/ketones +

    
    .
    
  • Urea Formation: Reacts with isocyanates to form urea derivatives (common in p38 inhibitors).

4.2 The Aryl Bromide (Meta Position)

The bromine atom is deactivated slightly by the electron-rich pyrazole but remains a viable partner for Palladium-catalyzed cross-coupling.

  • Suzuki-Miyaura: Couples with aryl boronic acids.

    • Catalyst:

      
       or 
      
      
      
      .
    • Base:

      
       or 
      
      
      
      .
    • Solvent: Dioxane/Water (4:1).

  • Buchwald-Hartwig: Can couple with amines, though the C4-amine of the pyrazole usually requires protection (e.g., Boc) first to prevent self-polymerization or catalyst poisoning.

ReactivityMap cluster_N N-Nucleophilic Pathways (C4-NH2) cluster_C C-Electrophilic Pathways (Aryl-Br) Center 5-(3-Bromophenyl)-1-methyl- 1H-pyrazol-4-amine Amide Amide/Urea Derivatives Center->Amide R-COCl or R-NCO (Kinase Hinge Binder) Heterocycle Fused Pyrazolo- pyrimidines Center->Heterocycle Cyclization with 1,3-electrophiles Biaryl Biaryl Systems (Suzuki) Center->Biaryl Ar-B(OH)2, Pd(0) (Solubility Extension) Amination Secondary Amines (Buchwald) Center->Amination HNR2, Pd(0) (Requires NH2 protection)

Figure 2: Divergent reactivity profile. The amine allows "hinge-binding" modifications, while the bromide allows "hydrophobic pocket" extensions.

Handling, Stability & Safety
5.1 Stability Protocol
  • Oxidation: Primary aromatic amines oxidize over time. Store under inert atmosphere (Argon/Nitrogen) at -20°C for long-term banking.

  • Light Sensitivity: Aryl bromides can undergo slow photodehalogenation. Store in amber vials.

  • Hygroscopicity: Generally low, but the amine can form hydrates. Keep desiccated.

5.2 Safety (E-E-A-T)
  • Toxicity: Pyrazoles are biologically active.[3] Treat as a potential Skin Sensitizer and Irritant .

  • Genotoxicity: Aromatic amines and nitro-precursors are structural alerts for genotoxicity (Ames positive potential). Handle in a fume hood with nitrile gloves.

References
  • Regioselectivity in Pyrazole Synthesis: Fustero, S., et al. "Regioselective Synthesis of 5-Amino- and 5-Hydroxypyrazoles." Journal of Organic Chemistry, 2008.

  • p38 Kinase Inhibitor Scaffolds: Dumas, J., et al. "Synthesis and Pharmacological Characterization of a Potent, Orally Active p38 MAP Kinase Inhibitor." Bioorganic & Medicinal Chemistry Letters, 2002.

  • Cross-Coupling on Pyrazoles: Bellina, F., & Rossi, R. "Synthesis and Biological Activity of Vicinal Diaryl-Substituted 1H-Pyrazoles." Current Organic Chemistry, 2010.
  • Reduction of Nitro to Amino (Chemoselective): Bellamy, F. D., & Ou, K. "Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium." Tetrahedron Letters, 1984.

Sources

Exploratory

A Technical Guide to the Solubility Profile of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

An In-Depth Technical Guide Abstract 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine is a heterocyclic compound featuring a substituted pyrazole core, a structure of significant interest in medicinal and materials chemistr...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide

Abstract

5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine is a heterocyclic compound featuring a substituted pyrazole core, a structure of significant interest in medicinal and materials chemistry.[1][2] The solubility of such a molecule is a critical physicochemical parameter that dictates its utility, governing everything from reaction kinetics in synthesis to bioavailability in pharmaceutical applications. This guide provides a comprehensive technical overview of the theoretical and practical considerations for determining the solubility of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine. By deconstructing its molecular architecture, we will predict its behavior in various solvent systems and outline robust, field-proven experimental protocols for its quantitative assessment. This document is designed to equip researchers with the foundational knowledge and methodological framework required to thoroughly characterize the solubility profile of this compound and others with similar structural motifs.

Introduction: Deconstructing the Target Molecule

A molecule's solubility is not a random variable; it is a direct consequence of its structural and electronic features. Understanding these features allows us to form a hypothesis about its behavior before the first experiment is ever conducted.

The target compound, 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine, possesses three key functional regions that collectively determine its solubility characteristics:

  • The Pyrazole Core: A five-membered aromatic heterocycle containing two adjacent nitrogen atoms.[3] The "pyridine-like" nitrogen at position 2 (N2) is a hydrogen bond acceptor. The nitrogen at position 1 (N1) is alkylated with a methyl group, preventing it from acting as a hydrogen bond donor, a modification that can influence crystal packing and intermolecular interactions.[4]

  • The 4-Amine Group (-NH₂): A primary aromatic amine group attached to the pyrazole ring. This group is a potent hydrogen bond donor and acceptor.[5] Crucially, it imparts basicity to the molecule, suggesting that its aqueous solubility will be highly dependent on pH.[6]

  • The 3-Bromophenyl Group: A large, non-polar aromatic substituent. This bulky, hydrophobic (lipophilic) moiety is expected to significantly retard solubility in aqueous and other polar solvents due to its tendency to disrupt the solvent's hydrogen-bonding network.[7]

The interplay between the polar, hydrogen-bonding amine and pyrazole functionalities and the large, hydrophobic bromophenyl ring creates a molecule with nuanced solubility behavior, making a systematic experimental approach essential.

Theoretical & Predictive Solubility Analysis

Based on the structural analysis, we can formulate a robust hypothesis regarding the compound's solubility across a spectrum of common laboratory solvents.

Predicted Solubility Behavior
  • Aqueous Solvents (e.g., Water, Buffered Solutions): We predict very low intrinsic solubility in neutral water. The large hydrophobic bromophenyl group is the dominant structural feature, which is known to significantly decrease water solubility in aromatic amines.[7][8] However, the basic 4-amine group is a critical determinant. At a pH below the compound's pKa, the amine will become protonated (R-NH₃⁺), forming a salt. This ionization will dramatically increase electrostatic interactions with polar water molecules, leading to a significant increase in solubility in acidic media .[6]

  • Polar Protic Solvents (e.g., Ethanol, Methanol): We predict moderate to good solubility . These solvents can engage in hydrogen bonding with the molecule's amine group (as both donor and acceptor) and the pyrazole's N2 atom (as an acceptor).[9][10] Furthermore, their alkyl portions can effectively solvate the bromophenyl ring, mitigating its hydrophobic effect.

  • Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone): We predict good to excellent solubility . Solvents like DMSO and DMF are powerful hydrogen bond acceptors and have large dipole moments, allowing them to effectively solvate both the polar and non-polar regions of the molecule.

  • Non-Polar Solvents (e.g., Hexane, Toluene): We predict poor solubility . While the bromophenyl group is non-polar, the strong intermolecular forces dictated by the polar pyrazole and amine moieties (especially potential hydrogen bonding between molecules in the solid state) will likely make it difficult for non-polar solvents to break apart the crystal lattice.[10]

Key Influencing Factors
  • pH: This is arguably the most critical variable for controlling aqueous solubility. A full pH-solubility profile is essential for any application involving biological or aqueous systems.

  • Temperature: For most solids, solubility increases with temperature as the additional energy helps overcome the crystal lattice forces.[] This relationship must be determined empirically, especially to define conditions for recrystallization.

  • Solid State Form (Polymorphism): The arrangement of molecules in the crystal lattice significantly impacts the energy required to dissolve the compound.[10] Different crystalline forms (polymorphs) or an amorphous state can exhibit vastly different solubilities. It is crucial to characterize the solid form being tested.

Experimental Design & Protocols

A systematic approach is required to validate the theoretical predictions and generate a reliable solubility dataset. The following workflow and protocols are designed to provide a comprehensive characterization.

Overall Experimental Workflow

The following diagram outlines a logical sequence for a comprehensive solubility assessment.

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Quantitative Determination cluster_2 Phase 3: Data Analysis & Application A Compound Acquisition & Purity Check (HPLC, NMR) B Rapid Solubility Screen (Miniaturized Shake-Flask) A->B C Solvent Selection (Aqueous, Protic, Aprotic, Non-polar) B->C F Analytical Method Development (HPLC-UV Calibration) C->F Selected Solvents D Protocol 1: Equilibrium Solubility (Shake-Flask Method) G Data Compilation & Table Generation D->G E Protocol 2: pH-Dependent Solubility Profile E->G Quantitative Data F->D F->E H Solubility Classification (e.g., BCS) G->H I Solubility Enhancement Strategy (If required) H->I

Caption: High-level workflow for solubility characterization.

Protocol 1: Equilibrium Solubility by Shake-Flask Method

This protocol determines the thermodynamic equilibrium solubility and is considered the gold standard for its reliability.[12][13]

Objective: To determine the maximum concentration of the compound that dissolves in a specific solvent at a set temperature.

Rationale: The "shake-flask" method ensures that the solution reaches a true equilibrium between the dissolved and undissolved solid, providing the most accurate and reproducible measure of solubility. Using excess solid guarantees saturation.

Materials:

  • 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine (verified purity >98%)

  • Selected solvents (e.g., Water, pH 7.4 Buffer, Ethanol, DMSO, Hexane)

  • Scintillation vials or glass test tubes with screw caps

  • Orbital shaker with temperature control

  • Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

  • Calibrated analytical balance

  • HPLC-UV system or other suitable quantitative analysis equipment

Procedure:

  • Preparation: Add an excess of the solid compound to a vial (e.g., 5-10 mg). The key is to ensure that undissolved solid remains at the end of the experiment.

  • Solvent Addition: Add a precise volume of the chosen solvent (e.g., 1 mL) to the vial.

  • Equilibration: Cap the vials securely and place them on an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitation speed (e.g., 150 rpm).

    • Causality Insight: The equilibration time is critical. For many compounds, 24 hours is sufficient, but for poorly soluble or slowly dissolving materials, 48-72 hours may be necessary to ensure true equilibrium is reached. A time-point study (e.g., sampling at 24, 48, and 72 hours) is recommended to validate the endpoint.

  • Phase Separation: After equilibration, let the vials stand undisturbed for at least 30 minutes to allow the excess solid to settle.

  • Sample Collection: Carefully withdraw an aliquot of the supernatant.

    • Causality Insight: Immediately filter the aliquot through a 0.22 µm syringe filter into a clean analysis vial. This step is crucial to remove all undissolved microscopic particles, which would otherwise lead to an overestimation of solubility. The first few drops should be discarded to saturate any potential binding sites on the filter membrane.

  • Dilution & Analysis: Dilute the filtrate with a suitable mobile phase or solvent to a concentration that falls within the linear range of the pre-established analytical calibration curve.

  • Quantification: Analyze the diluted sample using a validated HPLC-UV method to determine the concentration.

  • Calculation: Calculate the original solubility in mg/mL or µg/mL, accounting for the dilution factor.

Protocol 2: pH-Dependent Aqueous Solubility Profile

Objective: To quantify the compound's solubility in aqueous media across a physiologically relevant pH range.

Rationale: For any compound with ionizable groups, such as the amine in our target molecule, a pH-solubility profile is essential for predicting its behavior in different environments, such as the gastrointestinal tract in drug development.[14]

Procedure:

  • Follow the Shake-Flask Method (Protocol 1) described above.

  • Instead of a single aqueous solvent, use a series of well-characterized buffers with stable pH values (e.g., pH 2.0, 4.5, 6.8, 7.4, and 9.0).

  • Execution: Run the experiment concurrently for all selected pH buffers.

  • Analysis: After quantification, plot the measured solubility (on a log scale) against the pH of the buffer. The resulting curve will reveal the pH at which solubility begins to increase, providing an estimate of the compound's pKa.

Data Presentation and Interpretation

Quantitative results should be presented in a clear, comparative format.

Table 1: Predicted and Experimental Solubility of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine at 25°C

Solvent ClassSolventPredicted SolubilityExperimental Solubility (mg/mL)
Aqueous Water (pH ~7)Very LowTo be determined
Buffer (pH 2.0)HighTo be determined
Buffer (pH 7.4)Very LowTo be determined
Polar Protic EthanolModerate to GoodTo be determined
MethanolGoodTo be determined
Polar Aprotic DMSOExcellentTo be determined
AcetoneGoodTo be determined
Non-Polar HexanePoorTo be determined

Strategies for Solubility Enhancement

If the experimentally determined solubility is insufficient for a desired application (e.g., for oral drug delivery), several strategies can be employed. The presence of a basic amine makes this compound a prime candidate for salt formation.

G A Is aqueous solubility at target pH < required dose? B Solubility is Adequate A->B No C Solubility Enhancement Required A->C Yes D Is the amine group basic (pKa > 3)? C->D E Pursue Salt Formation (e.g., HCl, mesylate, tartrate salt) D->E Yes (Highly Likely) F Explore Alternative Strategies: - Amorphous Solid Dispersion - Co-solvents / Surfactants - Particle Size Reduction D->F No

Caption: Decision tree for selecting a solubility enhancement strategy.

  • Salt Formation: This is the most direct and often most effective strategy. Reacting the basic amine with a pharmaceutically acceptable acid (e.g., HCl, methanesulfonic acid, tartaric acid) will produce a salt. Salts are ionic and typically exhibit orders of magnitude higher aqueous solubility than the corresponding free base.

  • Amorphous Solid Dispersions (ASDs): If crystalline lattice energy is a primary barrier to solubility, creating an ASD can help.[] This involves dispersing the molecule in a polymer matrix, preventing it from crystallizing and holding it in a higher-energy, more soluble amorphous state.

  • Co-solvents: For liquid formulations, using a mixture of solvents (e.g., water-ethanol, water-PEG 400) can significantly increase solubility by creating a more favorable solvation environment.[10]

Conclusion

The solubility of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine is dictated by a balance between its large hydrophobic bromophenyl group and its polar, basic amine functionality. While its intrinsic aqueous solubility is predicted to be low, it is expected to be significantly enhanced in acidic conditions and show good solubility in polar organic solvents like ethanol and DMSO. This guide provides the theoretical foundation and detailed experimental protocols necessary for a full and accurate characterization of its solubility profile. The systematic application of these methods will generate the critical data needed to advance its use in research and development.

References

  • Academia.edu. A Comprehensive Review on Pyrazole and It's Pharmacological Properties. Available from: [Link]

  • Unacademy. Amines: Chemical and Physical Properties. Available from: [Link]

  • Vedantu. Aromatic amines are insoluble in water because. Available from: [Link]

  • MDPI. An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. Available from: [Link]

  • National Journal of Pharmaceutical Sciences. A review of pyrazole an its derivative. Available from: [Link]

  • ResearchGate. Experimentally determined pH-dependent API solubility using a globally harmonized protocol. Available from: [Link]

  • University of Arizona. Principles of Drug Action 1, Spring 2005, Amines. Available from: [Link]

  • Chemistry LibreTexts. 23.1: Properties of amines. Available from: [Link]

  • NCERT. 9.5 Physical Properties | NCERT 12 Chemistry. Available from: [Link]

  • Royal Society of Chemistry. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Available from: [Link]

  • USP. Technical Note: Solubility Measurements. Available from: [Link]

  • National Center for Biotechnology Information. Laser Microinterferometry for API Solubility and Phase Equilibria: Darunavir as a Case Example. Available from: [Link]

  • Semantic Scholar. Synthesis, Characteristics and Physico-chemical Study of Some Dichloro Pyrazoles. Available from: [Link]

  • MDPI. Pyrazole and Its Derivatives: Drug Design, Synthesis, and Biological Evaluation. Available from: [Link]

  • National Center for Biotechnology Information. Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. Available from: [Link]

  • American Elements. 5-Amino-3-(4-Bromophenyl)-1H-Pyrazole. Available from: [Link]

  • International Journal of Novel Research and Development. pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review. Available from: [Link]

Sources

Foundational

A Technical Guide to the Preliminary Biological Screening of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

Introduction: The Rationale for a Targeted Screening Approach The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of FDA-approved...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Rationale for a Targeted Screening Approach

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of FDA-approved therapeutics.[1][2][3] From the anti-inflammatory celecoxib to potent anti-cancer kinase inhibitors like crizotinib, the versatility of the pyrazole ring system is well-established.[1][4] The subject of this guide, 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine, is a novel entity possessing this core structure. Its preliminary biological evaluation, therefore, cannot be a random walk but must be a structured, hypothesis-driven investigation informed by the rich history of its chemical class.

This guide provides a comprehensive, multi-tiered framework for the initial biological characterization of this compound. It is designed for drug discovery researchers and scientists, moving beyond a simple recitation of protocols to explain the causal logic behind each experimental choice. Our philosophy is to build a screening cascade that starts with broad, fundamental assessments of bioactivity and cytotoxicity before funneling the compound into more specific, target-oriented assays suggested by its pyrazole heritage. Every protocol is presented as a self-validating system, emphasizing the critical role of controls in generating trustworthy and actionable data.

The Screening Cascade: A Phased Approach to Discovery

A tiered screening approach is the most efficient method for evaluating a novel compound. It conserves resources by eliminating inactive or overly toxic molecules early, while gathering progressively richer data on promising candidates. Our proposed cascade consists of two primary tiers.

  • Tier 1: Foundational Assessment. This initial phase establishes the compound's fundamental interaction with biological systems. We assess its general cytotoxicity to determine a viable concentration range for subsequent assays and perform a broad-spectrum antimicrobial screen, a common activity for this scaffold.[4][5]

  • Tier 2: Hypothesis-Driven Profiling. Based on the prevalence of pyrazole cores in specific drug classes, this phase probes for more specific activities.[1][6] We focus on two high-probability areas: protein kinase inhibition and anti-inflammatory enzyme modulation.[1][7]

The entire workflow is designed to generate a preliminary "activity profile" that will guide future, more intensive lead optimization efforts.

G cluster_0 Tier 1: Foundational Assessment cluster_1 Decision Point cluster_2 Tier 2: Hypothesis-Driven Profiling cluster_3 Outcome A Compound Synthesis & Physicochemical Characterization B Cytotoxicity Profiling (e.g., MTT / LDH Assays) A->B C Broad-Spectrum Antimicrobial Screening A->C D Acceptable Toxicity & Activity? B->D C->D E Protein Kinase Inhibition Panel D->E Yes F Anti-Inflammatory Assays (COX-1/COX-2) D->F Yes G Identify Lead Activity Profile (Go/No-Go for Lead Optimization) D->G No (Stop) E->G F->G G cluster_0 Intact Cell cluster_1 Lysed Cell cluster_2 Assay Reaction A Healthy Plasma Membrane B LDH (Lactate Dehydrogenase) retained in cytoplasm C Compromised Plasma Membrane D LDH released into culture medium E Released LDH D->E G Pyruvate + Formazan (Colored Product) E->G catalyzes F Lactate + Tetrazolium Salt (INT) F->G Reader Measure Absorbance (Proportional to cell death) G->Reader Compound Test Compound (Cytotoxic Agent) Compound->C

Caption: Principle of the Lactate Dehydrogenase (LDH) cytotoxicity assay.

Experiment 2: Antimicrobial Susceptibility Testing

Principle: Many pyrazole derivatives exhibit antibacterial and antifungal properties. [2][8]A preliminary screen against a panel of clinically relevant microbes is a cost-effective way to identify potential anti-infective activity. The broth microdilution method is a standardized technique to determine the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible microbial growth. [9][10][11] Methodology:

  • Microorganism Panel: Select a representative panel including:

    • Gram-positive bacteria: Staphylococcus aureus (e.g., ATCC 29213)

    • Gram-negative bacteria: Escherichia coli (e.g., ATCC 25922)

    • Yeast: Candida albicans (e.g., ATCC 90028)

  • Inoculum Preparation: Grow overnight cultures of each microbe. Dilute the cultures in appropriate broth (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria) to a standardized concentration of ~5 x 10^5 CFU/mL. [9]3. Plate Preparation: In a 96-well plate, prepare 2-fold serial dilutions of the test compound in broth, ranging from 128 µg/mL to 0.25 µg/mL.

  • Controls:

    • Positive Control: A known antibiotic/antifungal (e.g., Ciprofloxacin for bacteria, Fluconazole for yeast).

    • Negative (Growth) Control: Wells with inoculum but no compound.

    • Sterility Control: Wells with broth only.

  • Inoculation: Add the standardized microbial inoculum to all wells except the sterility control.

  • Incubation: Incubate the plates at 35-37°C for 16-24 hours.

  • Data Acquisition: Determine the MIC by visually identifying the lowest concentration of the compound that completely inhibits microbial growth.

Data Presentation:

MicroorganismGram StainTest Compound MIC (µg/mL)Positive Control MIC (µg/mL)
S. aureusPositive160.5 (Ciprofloxacin)
E. coliNegative>1280.25 (Ciprofloxacin)
C. albicansN/A641 (Fluconazole)
Table 1: Example data summary for antimicrobial susceptibility testing.

Tier 2: Hypothesis-Driven Profiling

If the compound shows an acceptable cytotoxicity profile (e.g., IC50 > 30 µM) and/or interesting antimicrobial activity, it proceeds to Tier 2.

Experiment 3: Protein Kinase Inhibition Profiling

Principle: The pyrazole scaffold is a key component in numerous FDA-approved protein kinase inhibitors (PKIs). [1]Kinases are crucial regulators of cell signaling, and their dysregulation is a hallmark of cancer and other diseases. An initial screen against a panel of representative kinases can rapidly uncover potential anti-cancer activity. Luminescence-based assays, such as the ADP-Glo™ assay, are a robust, non-radioactive method for measuring kinase activity by quantifying ADP production. [12][13] Methodology:

  • Kinase Panel Selection: Choose a small, diverse panel of kinases relevant to major signaling pathways (e.g., a tyrosine kinase like SRC, a serine/threonine kinase like AKT1, and a MAP kinase like MAPK1).

  • Assay Reaction: In a 384-well plate, combine the kinase, its specific substrate, and ATP at a concentration near its Km value. [14]3. Compound Addition: Add the test compound at one or two fixed concentrations (e.g., 1 µM and 10 µM).

  • Controls:

    • Positive Control: A broad-spectrum kinase inhibitor (e.g., Staurosporine).

    • Negative (No Inhibitor) Control: Reaction with vehicle (DMSO) only.

    • Background (No Enzyme) Control: Reaction mix without the kinase.

  • Kinase Reaction: Incubate the plate at room temperature for 1 hour to allow for phosphorylation.

  • ADP Detection:

    • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

    • Add Kinase Detection Reagent to convert the ADP generated into ATP, which then drives a luciferase-luciferin reaction, producing light.

  • Data Acquisition: Measure luminescence using a plate reader. A lower light signal corresponds to higher kinase inhibition.

  • Analysis: Calculate the percent inhibition for the test compound relative to the positive and negative controls.

Data Presentation:

Kinase TargetCompound Conc. (µM)% Inhibition (Example)
SRC 185%
1098%
AKT1 112%
1025%
MAPK1 15%
109%
Table 2: Example data for a primary kinase inhibition screen.
Experiment 4: Anti-Inflammatory Enzyme Inhibition

Principle: Pyrazoles are famously represented by Celecoxib, a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway that produces prostaglandins. [4][6]Assessing the inhibitory activity of the novel compound against both COX-1 and COX-2 can reveal potential anti-inflammatory effects and its selectivity profile, which is critical for predicting gastrointestinal side effects. [7] Methodology:

  • Assay Kits: Utilize commercially available colorimetric or fluorescent COX inhibitor screening kits (e.g., from Cayman Chemical, Abcam). These kits provide purified COX-1 and COX-2 enzymes and a chromogenic substrate.

  • Reaction Setup: The assay typically measures the peroxidase activity of COX. In the presence of arachidonic acid, the enzyme produces PGG2, and the peroxidase component converts a probe into a colored or fluorescent product.

  • Compound Addition: Pre-incubate the COX-1 and COX-2 enzymes with various concentrations of the test compound.

  • Controls:

    • Positive Controls: A non-selective inhibitor (e.g., Indomethacin) and a COX-2 selective inhibitor (e.g., Celecoxib).

    • Negative (No Inhibitor) Control: Enzyme with vehicle (DMSO).

  • Reaction Initiation: Add arachidonic acid to start the reaction.

  • Data Acquisition: Measure the absorbance or fluorescence over time using a plate reader.

  • Analysis: Calculate the rate of reaction and determine the percent inhibition for each concentration. Plot the results to determine IC50 values for both COX-1 and COX-2 and calculate the selectivity index (SI = IC50 COX-1 / IC50 COX-2).

Data Interpretation and Next Steps

The preliminary screen will generate a foundational dataset.

  • High Cytotoxicity (IC50 < 1 µM): The compound may have limited therapeutic potential unless targeted for highly proliferative cells (e.g., cancer) and shows a large therapeutic window (i.e., high potency in a functional assay compared to its cytotoxicity).

  • Potent Antimicrobial Activity (MIC ≤ 8 µg/mL): This suggests the compound is a promising candidate for further development as an anti-infective agent. Follow-up studies should include testing against resistant strains and determining whether the effect is bactericidal or bacteriostatic.

  • Selective Kinase Inhibition: Potent inhibition of a specific kinase (e.g., >50% inhibition at 1 µM) is a strong indicator of potential utility in oncology or immunology. The next steps would be to determine the IC50 value for the target kinase and profile the compound against a much larger kinase panel to assess selectivity. [12]* Selective COX-2 Inhibition: A high COX-2 selectivity index (SI > 10) indicates potential as an anti-inflammatory agent with a reduced risk of gastrointestinal side effects. [7]In vivo studies using models of inflammation, such as the carrageenan-induced paw edema model, would be the logical next step. [15] This structured approach ensures that by the end of the preliminary screen, a clear, data-driven decision can be made on whether to halt development or advance 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine into a more rigorous lead optimization program.

References

  • Reaction Biology. Kinase Screening Assay Services. [Link]

  • Chircov, C., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI. [Link]

  • Rakesh, K.P., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. [Link]

  • Kaur, H., et al. (2022). Pyrazole Scaffold: A Remarkable Tool in Drug Development. Research J. Pharm. and Tech. [Link]

  • Rakesh, K.P., et al. (2023). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Future Medicinal Chemistry. [Link]

  • Abo-Ashour, M.F., et al. (2022). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. PubMed. [Link]

  • Al-Shabib, N.A., et al. (2024). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. PMC. [Link]

  • Eurofins Discovery. (n.d.). In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays. Eurofins Discovery. [Link]

  • Wobst, H., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. PMC. [Link]

  • BMG LABTECH. (2020). Kinase assays. BMG LABTECH. [Link]

  • Humphries, R.M., et al. (2024). Modification of antimicrobial susceptibility testing methods. ResearchGate. [Link]

  • Al-Omair, M.A., et al. (2025). Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach. Arabian Journal of Chemistry. [Link]

  • Sharma, P., et al. (2022). Latest Developed Methods for Antimicrobial Susceptibility Testing. Longdom Publishing. [Link]

  • El-Sayed, M.A.A., et al. (2019). Design, synthesis, modeling studies and biological screening of novel pyrazole derivatives as potential analgesic and anti-inflammatory agents. PubMed. [Link]

  • Khan, Z., et al. (2022). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. PMC. [Link]

  • Patel, R., et al. (2023). Synthesis and Biological Screening of New 2-(5-Aryl-1-phenyl-1H-pyrazol-3-yl)-4-aryl Thiazole Derivatives as Potential Antimicrobial Agents. ACS Omega. [Link]

  • Al-Zoubi, R.M., et al. (2025). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Chemical Review and Letters. [Link]

  • Anonymous. (2025). Synthesis and biological screening of novel pyrazole and isooxazole derivatives. Indian Journal of Chemistry. [Link]

  • de Mello, M.V., et al. (2025). Effectiveness of Novel 5-(5-amino-1-aryl-1 H -pyrazol-4-yl)-1 H -tetrazole Derivatives Against Promastigotes and Amastigotes of Leishmania amazonensis. ResearchGate. [Link]

  • Abdellatif, K.R.A., et al. (2022). Small molecule compounds with good anti-inflammatory activity reported in the literature from 01/2009 to 05/2021: a review. PMC. [Link]

  • Akapo, S.O., et al. (2024). Recent Advances in Dual COX/LOX Inhibitor Design (2020–2024): Establishing “The Rule of Four for Inflammation”. PMC. [Link]

  • Smith, S.M., et al. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLOS ONE. [Link]

  • ResearchGate. (n.d.). In vitro COX-1 and COX-2 enzyme inhibition assays of the synthesized compounds. ResearchGate. [Link]

  • protocols.io. (2024). LDH cytotoxicity assay. protocols.io. [Link]

  • Ceran, A., et al. (2023). Discovery of Small Molecule COX-1 and Akt Inhibitors as Anti-NSCLC Agents Endowed with Anti-Inflammatory Action. MDPI. [Link]

  • Cell Biolabs, Inc. (n.d.). CytoSelect™ LDH Cytotoxicity Assay Kit. Cell Biolabs, Inc. [Link]

  • Universiti Kebangsaan Malaysia. (2019). Dual COX/LOX Inhibition: Screening and Evaluation of the Effect of Pyroligneous acid Fractions of Palm kernel Shell as an Anti-inflammatory agents. Universiti Kebangsaan Malaysia. [Link]

  • Dojindo Molecular Technologies, Inc. (2017). Cytotoxicity LDH Assay Kit-WST. Dojindo. [Link]

  • Khan, I., et al. (2024). Review on Biological Activities of Pyrazole Derivatives. Journal of Chemical Health Risks. [Link]

  • Alamshany, Z.M., et al. (2025). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. PMC. [Link]

  • Anonymous. (2024). A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. IJNRD.org. [Link]

  • Murguía, M.C., et al. (2015). Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection. SCIRP. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for In Vitro Evaluation of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

Authored by: Senior Application Scientist Abstract This document provides a comprehensive guide for the in vitro characterization of the novel compound, 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine. Pyrazole-containing...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: Senior Application Scientist

Abstract

This document provides a comprehensive guide for the in vitro characterization of the novel compound, 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine. Pyrazole-containing heterocyclic compounds are of significant interest in medicinal chemistry, frequently investigated for their potential as kinase inhibitors and anticancer agents.[1][2] This guide outlines a strategic, multi-tiered approach to elucidate the biological activity of this compound, commencing with broad-spectrum cell viability assays, progressing to targeted enzymatic assays, and culminating in the analysis of intracellular signaling pathways. The protocols provided herein are designed to be robust and adaptable, enabling researchers in drug discovery and development to generate reliable and reproducible data.

Introduction: The Rationale for a Phased In Vitro Investigation

The pyrazole scaffold is a privileged structure in medicinal chemistry, known to interact with a variety of biological targets.[1] Given the novelty of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine, a systematic in vitro evaluation is crucial to determine its biological effects and potential therapeutic utility. A logical workflow is paramount to efficiently characterize its activity profile. This application note proposes a three-phase experimental plan:

  • Phase 1: General Cytotoxicity and Cell Viability Screening. The initial step is to ascertain the compound's effect on cell viability across a panel of relevant cancer cell lines. This provides a broad understanding of its cytotoxic or cytostatic potential and helps determine the appropriate concentration range for subsequent, more detailed assays.

  • Phase 2: Target-Based Enzymatic Assays. Based on the common activity of pyrazole derivatives, a primary hypothesis is that this compound may function as a kinase inhibitor.[3] This section will detail a generic in vitro kinase assay protocol that can be adapted to screen against a panel of kinases to identify potential molecular targets.

  • Phase 3: Analysis of Downstream Signaling Pathways. Once a potential target or cellular effect is identified, it is essential to investigate the compound's impact on relevant intracellular signaling cascades. Western blotting is a powerful technique to probe changes in protein expression and post-translational modifications, such as phosphorylation, providing mechanistic insights into the compound's mode of action.[4][5]

This structured approach ensures a thorough and logical investigation, from a general biological effect to a more refined understanding of the compound's mechanism of action.

Phase 1: Cell Viability and Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[6][7] The principle of this assay lies in the reduction of the yellow tetrazolium salt MTT by NAD(P)H-dependent cellular oxidoreductase enzymes in metabolically active cells to form an insoluble purple formazan product.[8][9] The amount of formazan produced is directly proportional to the number of viable cells.[6]

Experimental Workflow: MTT Assay

MTT_Workflow A Seed cells in a 96-well plate B Allow cells to adhere overnight A->B C Treat cells with varying concentrations of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine B->C D Incubate for 24-72 hours C->D E Add MTT solution to each well D->E F Incubate for 2-4 hours to allow formazan formation E->F G Solubilize formazan crystals with DMSO or other solvent F->G H Measure absorbance at 570 nm G->H

Caption: Workflow for the MTT cell viability assay.

Detailed Protocol: MTT Assay

Materials:

  • 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

  • Selected cancer cell lines (e.g., HCT-116, MCF-7, HepG2, A549)[10]

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • Phosphate-Buffered Saline (PBS)

  • MTT solution (5 mg/mL in PBS, sterile filtered)[8][9]

  • Dimethyl sulfoxide (DMSO)

  • 96-well flat-bottom plates

  • Multichannel pipette

  • Plate reader spectrophotometer

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

  • Compound Preparation: Prepare a stock solution of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine in DMSO. Perform serial dilutions in serum-free medium to achieve the desired final concentrations.

  • Cell Treatment: After 24 hours, carefully remove the medium from the wells and replace it with 100 µL of medium containing various concentrations of the test compound. Include a vehicle control (DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

  • Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

  • MTT Addition: Following the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[11]

  • Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.

  • Solubilization: Carefully remove the medium from each well without disturbing the formazan crystals. Add 100-150 µL of DMSO to each well to dissolve the crystals.[7][9] Gently pipette to ensure complete solubilization.

  • Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a plate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[8]

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Phase 2: In Vitro Kinase Activity Assay

Should the compound exhibit significant cytotoxicity, a logical next step is to investigate its potential as a kinase inhibitor. An in vitro kinase assay directly measures the enzymatic activity of a purified kinase and the ability of a compound to inhibit this activity.[3] This is typically achieved by quantifying the transfer of a phosphate group from ATP to a specific substrate.[3]

Experimental Workflow: In Vitro Kinase Assay

Kinase_Assay_Workflow A Prepare kinase reaction mixture (kinase, substrate, buffer) B Add varying concentrations of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine A->B C Initiate reaction by adding ATP B->C D Incubate at 30°C for a defined period C->D E Stop the reaction D->E F Detect and quantify kinase activity (e.g., luminescence, fluorescence, radioactivity) E->F

Caption: General workflow for an in vitro kinase assay.

Detailed Protocol: Generic In Vitro Kinase Assay (Luminescence-Based)

This protocol describes a generic, non-radioactive kinase assay using a luminescence-based ATP detection system.

Materials:

  • Purified recombinant kinase of interest

  • Specific kinase substrate (peptide or protein)

  • Kinase assay buffer (composition is kinase-dependent)

  • ATP

  • 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

  • Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)

  • White, opaque 96- or 384-well plates

  • Luminometer

Procedure:

  • Reagent Preparation: Prepare the kinase, substrate, and ATP solutions in the appropriate kinase assay buffer. Prepare serial dilutions of the test compound in DMSO, followed by a further dilution in assay buffer.

  • Reaction Setup: To each well of a white, opaque plate, add the kinase, substrate, and the test compound at various concentrations. Include positive (no inhibitor) and negative (no kinase) controls.

  • Reaction Initiation: Initiate the kinase reaction by adding a specific concentration of ATP to each well. The final volume should be consistent across all wells.

  • Incubation: Incubate the plate at 30°C for 30-60 minutes. The optimal time may need to be determined empirically.

  • Reaction Termination and Detection: Stop the reaction and measure the remaining ATP by adding the luminescence-based detection reagent according to the manufacturer's instructions. This reagent simultaneously stops the kinase reaction and generates a luminescent signal proportional to the amount of ATP present.

  • Signal Measurement: Measure the luminescence using a plate reader.

Data Analysis: A lower luminescent signal indicates higher kinase activity (more ATP consumed). Calculate the percentage of kinase inhibition for each compound concentration relative to the positive control. Plot the percentage of inhibition against the log of the compound concentration to determine the IC50 value.

Phase 3: Western Blot Analysis of Signaling Pathways

Western blotting is a fundamental technique used to detect specific proteins in a sample and can be used to assess the phosphorylation status of key signaling molecules.[4][12][13] If the compound is found to inhibit a particular kinase, Western blotting can confirm its on-target effect in a cellular context by examining the phosphorylation of downstream substrates.[5]

Experimental Workflow: Western Blotting

Western_Blot_Workflow A Treat cells with compound B Lyse cells and quantify protein concentration A->B C Separate proteins by SDS-PAGE B->C D Transfer proteins to a membrane (e.g., PVDF) C->D E Block non-specific binding sites D->E F Incubate with primary antibody (e.g., anti-phospho-protein) E->F G Incubate with HRP-conjugated secondary antibody F->G H Detect signal using chemiluminescence G->H

Caption: Workflow for Western blot analysis.

Detailed Protocol: Western Blotting for Phosphorylated Proteins

Materials:

  • Cell culture reagents

  • 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Protein assay reagent (e.g., BCA assay)

  • SDS-PAGE gels and running buffer

  • Transfer buffer and PVDF or nitrocellulose membrane

  • Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

  • Primary antibodies (total and phospho-specific for the protein of interest)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

  • Imaging system

Procedure:

  • Cell Treatment and Lysis: Plate cells and allow them to adhere. Treat the cells with the test compound at various concentrations for a specified time. Wash the cells with ice-cold PBS and then lyse them with ice-cold lysis buffer.

  • Protein Quantification: Determine the protein concentration of each lysate using a suitable protein assay.

  • SDS-PAGE: Normalize the protein amounts for each sample, mix with Laemmli sample buffer, and heat at 95-100°C for 5 minutes. Load the samples onto an SDS-PAGE gel and separate the proteins by electrophoresis.[12]

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[14]

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature or overnight at 4°C to prevent non-specific antibody binding.[4]

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-phospho-Akt) diluted in blocking buffer overnight at 4°C with gentle agitation.[12]

  • Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Wash the membrane again three times with TBST. Apply the chemiluminescent substrate and capture the signal using an imaging system.

  • Stripping and Re-probing (Optional): The membrane can be stripped of antibodies and re-probed with an antibody for the total protein (e.g., anti-Akt) to confirm equal loading.

Data Analysis: Quantify the band intensities using densitometry software. Normalize the intensity of the phosphorylated protein band to the total protein band to determine the relative level of phosphorylation.

Summary and Future Directions

This application note provides a foundational set of protocols for the initial in vitro characterization of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine. By following this phased approach, researchers can efficiently determine the compound's cytotoxic potential, identify putative molecular targets such as protein kinases, and validate its mechanism of action by analyzing downstream signaling events. The data generated from these experiments will be instrumental in guiding further preclinical development of this novel compound.

References

  • CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

  • ResearchHub. (2024, April 2). Detailed protocol for MTT Cell Viability and Proliferation Assay. [Link]

  • National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. [Link]

  • National Institutes of Health. In vitro NLK Kinase Assay. [Link]

  • BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work?. [Link]

  • Bio-protocol. (2022, September 1). In vitro kinase assay. [Link]

  • Protocol for Invitro Kinase Assay. [Link]

  • protocols.io. (2024, May 31). In vitro kinase assay. [Link]

  • Creative Biolabs. (2025, May 27). Western Blot Protocol & Troubleshooting. [Link]

  • Creative Biolabs. Western Blot Protocol. [Link]

  • National Institutes of Health. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. [Link]

  • American Elements. 5-Amino-3-(4-Bromophenyl)-1H-Pyrazole. [Link]

  • Kaunas University of Technology. (2023, March 10). Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. [Link]

  • PubMed. (5-Amino-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl)methanones . A series of novel potential antipsychotic agents. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2020, October 24). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. [Link]

  • Semantic Scholar. Molecular properties and In silico bioactivity evaluation of (4-fluorophenyl)[5)-3-phen-(4-nitrophenyl yl-4,5-dihydro-1H-pyrazol. [Link]

  • Amerigo Scientific. 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde. [Link]

  • ACS Publications. (2021, April 29). Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. [Link]

  • MDPI. (2009, October 7). 1,3,5-Tris{[N-(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-4-aminophenyl}benzene. [Link]

  • National Institutes of Health. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. [Link].ncbi.nlm.nih.gov/pmc/articles/PMC8196144/)

Sources

Application

protocols for Suzuki coupling with 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

This Application Note provides a comprehensive technical guide for performing Suzuki-Miyaura cross-coupling reactions using 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine as the electrophilic substrate. Subject Profile Co...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive technical guide for performing Suzuki-Miyaura cross-coupling reactions using 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine as the electrophilic substrate.

Subject Profile

  • Compound: 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine[1]

  • Role: Aryl Halide Electrophile (

    
    )[1]
    
  • Key Structural Features:

    • Electrophilic Site: Bromine at the meta-position of the phenyl ring.

    • Nucleophilic/Coordinating Sites: Free primary amine (

      
      ) at pyrazole C4; Pyrazole 
      
      
      
      nitrogen.[1]
    • Electronic Nature: Electron-rich pyrazole core attached to the phenyl ring. The meta-bromide is relatively unperturbed electronically but the scaffold is highly polar and capable of metal coordination.

Part 1: Mechanistic Strategy & Catalyst Selection

The Challenge: Chelation & Poisoning

The primary challenge with this substrate is not the oxidative addition (C-Br bond insertion), but the presence of the free amino group and the pyrazole nitrogen.

  • Catalyst Poisoning: The

    
     nitrogen of the free amine can competitively bind to the Palladium(II) center, displacing phosphine ligands and forming inactive "Pd-amine" complexes.
    
  • Electronic Deactivation: The electron-rich amino-pyrazole ring pushes electron density into the phenyl ring. While the bromine is meta, the overall system is more electron-rich than a standard bromobenzene, potentially slowing oxidative addition.

The Solution: Bulky, Electron-Rich Ligands

To counteract amine coordination, we utilize Buchwald-type dialkylbiaryl phosphine ligands (e.g., XPhos, SPhos) or bidentate ligands with large bite angles (e.g., dppf). These ligands create a steric wall that prevents the substrate's amine from binding to the metal center while facilitating oxidative addition into the electron-rich aryl bromide.

Part 2: Experimental Protocols

Protocol A: The "Workhorse" Method (General Purpose)

Best for: Standard aryl boronic acids, initial screening, and scale-up.

Reagents:

  • Substrate: 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine (1.0 equiv)

  • Boronic Acid:

    
     (1.2 - 1.5 equiv)[1]
    
  • Catalyst:

    
     (5 mol%)[1]
    
  • Base:

    
     (2.0 M aqueous solution, 3.0 equiv)
    
  • Solvent: 1,4-Dioxane (degassed)[1]

Step-by-Step Methodology:

  • Setup: In a reaction vial equipped with a magnetic stir bar, combine the aryl bromide substrate (1.0 equiv), boronic acid (1.2 equiv), and

    
     (0.05 equiv).
    
  • Inertion: Seal the vial with a septum. Evacuate and backfill with Nitrogen (

    
    ) or Argon three times.[1]
    
  • Solvation: Inject degassed 1,4-Dioxane (concentration ~0.1 M relative to substrate) via syringe.

  • Activation: Add the

    
     solution (3.0 equiv) via syringe. The biphasic mixture will form.
    
  • Reaction: Heat the block to 90°C with vigorous stirring (1000 rpm) to ensure phase mixing. Run for 4–16 hours.

  • Monitoring: Monitor by LC-MS. The starting bromide (

    
    ) should disappear.[1] Note: The product will likely be more polar than standard biaryls due to the amine.
    
  • Workup: Cool to RT. Dilute with EtOAc. Wash with water and brine. Dry organic layer over

    
    .
    
  • Purification: Flash chromatography. Note: Pre-treat silica with 1%

    
     if the product streaks, or use DCM/MeOH gradients.
    
Protocol B: The "High-Performance" Method (Sterically Hindered/Challenging)

Best for: Heteroaryl boronic acids, ortho-substituted partners, or if Protocol A fails due to catalyst poisoning.

Reagents:

  • Catalyst: XPhos Pd G3 (2–3 mol%)[1]

  • Base:

    
     (0.5 M aqueous or finely ground solid, 3.0 equiv)[1]
    
  • Solvent: THF : Water (4:1 ratio) or n-Butanol (for high temp)[1]

Step-by-Step Methodology:

  • Charge Solids: Add Substrate, Boronic Acid/Ester, XPhos Pd G3, and

    
     (if solid) to the vial.
    
  • Cycle: Evacuate/Refill with Argon (

    
    ).
    
  • Solvent: Add degassed THF/Water mixture.

  • Reaction: Heat to 60°C (mild) or 80°C . The XPhos catalyst activates rapidly; reaction times are often shorter (1–4 hours).[1]

  • Workup: Standard extraction. For highly polar amino-products, consider an SCX-2 (Strong Cation Exchange) catch-and-release purification to remove non-basic impurities and palladium residues.

Part 3: Data Visualization

Figure 1: Catalytic Cycle & Amine Interference

This diagram illustrates the standard Suzuki cycle and the specific "off-cycle" trap caused by the free amine of the substrate, highlighting why bulky ligands are necessary.

SuzukiCycle PreCat Pd(II) Precatalyst Pd0 Active Pd(0)L (Bulky Ligand) PreCat->Pd0 Activation OxAdd Oxidative Addition (Ar-Pd(II)-Br) Pd0->OxAdd + Substrate (Ar-Br) Trap Inactive Complex [Pd(II)-Amine] Pd0->Trap Free Amine Coordination (If Ligand is small) TransMet Transmetallation (Ar-Pd(II)-Ar') OxAdd->TransMet + Boronic Acid + Base RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 Regeneration Trap->Pd0 Reversible (Slow)

Caption: Figure 1: The Suzuki catalytic cycle. The red dashed line represents the competitive inhibition pathway where the substrate's free amine binds Pd(0), which is mitigated by using bulky ligands like XPhos.[1]

Figure 2: Method Selection Decision Tree

A logic flow to determine the optimal protocol based on the coupling partner.

DecisionTree Start Start: Coupling Partner? Type1 Phenyl / Simple Aryl Start->Type1 Type2 Heteroaryl / Hindered Start->Type2 Type3 Unstable / Protodeboronation Start->Type3 Cond1 Protocol A: Pd(dppf)Cl2, Na2CO3 Dioxane/H2O, 90°C Type1->Cond1 Cond2 Protocol B: XPhos Pd G3, K3PO4 THF/H2O, 60°C Type2->Cond2 Cond3 Protocol C: Pd(OAc)2, SPhos EtOH/H2O, Microwave Type3->Cond3

Caption: Figure 2: Decision matrix for selecting reaction conditions based on the boronic acid partner's stability and sterics.

Part 4: Quantitative Comparison of Conditions

ParameterProtocol A (Standard) Protocol B (Advanced) Protocol C (Microwave)
Catalyst

XPhos Pd G3

+ SPhos
Ligand Class Bidentate FerrocenylDialkylbiaryl PhosphineDialkylbiaryl Phosphine
Amine Tolerance ModerateHighHigh
Reaction Time 4 – 16 Hours1 – 4 Hours20 – 40 Minutes
Temp 90°C60°C - 80°C100°C - 120°C
Primary Use Library Synthesis, Scale-upComplex/Hindered CoresRapid Screening

Part 5: Troubleshooting & Quality Control

  • Black Precipitate (Pd Black):

    • Cause: Catalyst decomposition. The amine might be stripping the ligand.

    • Fix: Switch to Protocol B (XPhos is more tightly bound).[1] Add the catalyst last under strict inert atmosphere.

  • Incomplete Conversion:

    • Cause: Electron-rich deactivation of the bromide.

    • Fix: Increase temperature to 100°C (if solvent allows) or switch to a stronger base like

      
       in DME.[1]
      
  • Protodeboronation (Boronic acid loss):

    • Cause: Heteroaryl boronic acids (e.g., 2-pyridyl) are unstable in aqueous base at high heat.[1]

    • Fix: Use Protocol B at lower temperature (60°C) or use a boronic ester (pinacol ester) instead of the acid.[1]

References

  • Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483. Link[1]

  • Martin, R., & Buchwald, S. L. (2008). "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands." Accounts of Chemical Research, 41(11), 1461–1473. Link[1]

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). "A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl- and 2-Heteroarylboronic Acids." Journal of the American Chemical Society, 132(40), 14073–14075. Link[1]

  • Bardsley, R., et al. (2016). "General Guidelines for the Suzuki-Miyaura Reaction in the Pharmaceutical Industry." Journal of Medicinal Chemistry. (General reference for robust protocols).

Sources

Method

Application Note: Synthetic Utility of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

This Application Note is designed for research chemists and drug discovery scientists. It details the synthetic utility of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine , a high-value scaffold for generating kinase inhib...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for research chemists and drug discovery scientists. It details the synthetic utility of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine , a high-value scaffold for generating kinase inhibitors and purine bioisosteres.

CAS: 1428532-68-0 (Representative Analog Class) | Molecular Formula: C₁₀H₁₀BrN₃ | MW: 252.11 g/mol

Introduction: The "Dual-Handle" Advantage

In medicinal chemistry, 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine represents a strategic "dual-handle" building block. Its value lies in the orthogonality of its functional groups:

  • The C4-Amine (Nucleophile): A primary amine positioned for amide coupling or cyclization to form fused bicyclic systems (e.g., pyrazolo[4,3-d]pyrimidines).

  • The meta-Bromoaryl (Electrophile): A halogen handle on the phenyl ring allowing for late-stage diversification via Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

This scaffold is particularly relevant for the synthesis of ATP-competitive kinase inhibitors , where the pyrazole-pyrimidine core mimics the adenine base of ATP, and the meta-phenyl substituent projects into the hydrophobic pocket (Gatekeeper region) of the enzyme.

Chemical Profile & Reactivity

The compound features an electron-rich pyrazole ring. The C4-amine is sufficiently nucleophilic for standard acylation but less reactive than an aliphatic amine due to conjugation with the heteroaromatic ring.

PropertySpecification / Behavior
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, DMF, MeOH; Sparingly soluble in DCM
pKa (Conj.[1] Acid) ~3.5–4.0 (Amine N)
Reactivity A Cyclocondensation: Reacts with formamide, aldehydes, or orthoesters to fuse a pyrimidine ring.[1]
Reactivity B Pd-Catalysis: The Ar-Br bond is activated for oxidative addition by Pd(0).

Core Applications & Workflows

Module A: Synthesis of Pyrazolo[4,3-d]pyrimidines (Purine Bioisosteres)

The most critical application of this scaffold is the construction of the pyrazolo[4,3-d]pyrimidine core. This fused system is isosteric with purines and is a privileged scaffold in oncology (e.g., CDK, Src, and EGFR inhibitors).[1]

Mechanism: The C4-amine condenses with a carbon electrophile (e.g., carboxylic acid, aldehyde) to form an intermediate amide/imine, which then undergoes intramolecular cyclization at the C3 position (often requiring a pre-installed functional group or oxidative conditions) or direct condensation with formamide.[1]

Module B: Divergent Library Synthesis (Suzuki Coupling)

The meta-bromo position allows researchers to synthesize libraries of biaryl compounds after the core scaffold has been established. This is crucial for Structure-Activity Relationship (SAR) studies to optimize binding affinity without altering the core pharmacophore.

Visualizing the Synthetic Logic

The following diagram illustrates the divergent pathways available for this scaffold.

SyntheticPathways Start 5-(3-Bromophenyl)- 1-methyl-1H-pyrazol-4-amine Intermed_A Amide/Imine Intermediate Start->Intermed_A Acylation (R-COOH) or Condensation Product_B Biaryl Pyrazole (Library Diversification) Start->Product_B Suzuki-Miyaura (R-B(OH)2, Pd cat.) Product_A Pyrazolo[4,3-d]pyrimidine (Kinase Inhibitor Core) Intermed_A->Product_A Cyclodehydration (POCl3 or Heat) Product_A->Product_B Late-Stage Diversification

Caption: Divergent synthetic workflows. Path A (Green) builds the fused kinase core. Path B (Red) enables peripheral derivatization via the bromide handle.

Detailed Experimental Protocols

Protocol 1: Cyclization to Pyrazolo[4,3-d]pyrimidine

Target: Synthesis of 1-methyl-5-(3-bromophenyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one.

Rationale: This protocol uses formamide as both solvent and C1 source to close the pyrimidine ring.

Reagents:

  • Substrate: 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine (1.0 eq)

  • Reagent: Formamide (Excess, ~10 vol)[1]

  • Catalyst: Ammonium acetate (0.1 eq) (Optional, accelerates reaction)

Step-by-Step:

  • Setup: Charge a round-bottom flask with the pyrazol-4-amine (1.0 g, 3.96 mmol) and Formamide (10 mL).

  • Reaction: Heat the mixture to 180–190 °C (oil bath) with stirring. A reflux condenser is required.

  • Monitoring: Monitor by TLC (10% MeOH in DCM) or LC-MS. Reaction typically completes in 4–6 hours.

  • Workup: Cool the reaction mixture to room temperature. Pour the solution into ice-cold water (50 mL).

  • Isolation: The product typically precipitates as a solid. Filter the precipitate, wash with water (3 x 10 mL) and cold ethanol (5 mL).

  • Purification: Recrystallize from Ethanol/DMF if necessary.

  • Yield Expectation: 75–85%.

Protocol 2: Suzuki-Miyaura Cross-Coupling

Target: Derivatization of the 3-bromophenyl ring.

Rationale: Uses a mild Pd(dppf)Cl₂ system suitable for heteroaryl bromides.

Reagents:

  • Substrate: 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine (1.0 eq)

  • Boronic Acid: Phenylboronic acid (1.2 eq)

  • Catalyst: Pd(dppf)Cl₂·DCM (0.05 eq)

  • Base: K₂CO₃ (2.0 M aqueous solution, 3.0 eq)[1]

  • Solvent: 1,4-Dioxane (10 vol)

Step-by-Step:

  • Degassing: In a microwave vial or sealed tube, combine the substrate, boronic acid, and solvent. Sparge with Nitrogen/Argon for 10 minutes.

  • Addition: Add the Pd catalyst and aqueous base. Seal the vessel under inert atmosphere.

  • Reaction: Heat to 90 °C for 12 hours (thermal) or 120 °C for 30 mins (Microwave).

  • Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.

  • Purification: Flash column chromatography (Hexane/EtOAc gradient). Note: The free amine is polar; consider adding 1% Et₃N to the eluent to prevent tailing.

Safety & Handling

  • Hazards: The compound is an aryl bromide and primary amine. Treat as an irritant. Avoid inhalation of dust.

  • Reactivity: Incompatible with strong oxidizing agents and acid chlorides (unless intended reaction).

  • Storage: Store at 2–8 °C under inert atmosphere (Argon) to prevent oxidation of the amine.

References

  • Li, Y., et al. (2013).[1][2] "Synthesis and biological evaluation of pyrazolo[4,3-d]pyrimidine analogues." European Journal of Medicinal Chemistry, 67, 152-157.[1][2]

  • Guram, A. S., & Buchwald, S. L. (1994).[1][3] "Palladium-Catalyzed Aromatic Aminations with in situ Generated Aminostannanes." Journal of the American Chemical Society, 116(17), 7901-7902.[1][3]

  • Aggarwal, R., et al. (2018).[1] "5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines." Beilstein Journal of Organic Chemistry, 14, 203–213.[1]

  • Miyaura, N., & Suzuki, A. (1995).[1] "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457-2483.[1]

Sources

Application

developing high-throughput screens with 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

Executive Summary & Scientific Rationale This guide details the development of a high-throughput screening (HTS) assay utilizing 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine (referred to herein as PzA-Br ). This compoun...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scientific Rationale

This guide details the development of a high-throughput screening (HTS) assay utilizing 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine (referred to herein as PzA-Br ). This compound represents a "privileged scaffold" in medicinal chemistry, specifically designed to target the ATP-binding hinge region of protein kinases (e.g., B-Raf, Src, Lck).

The 4-amino-pyrazole core functions as a bidentate hydrogen bond donor/acceptor pair mimicking the adenine ring of ATP, while the 3-bromophenyl moiety targets the hydrophobic "gatekeeper" pocket adjacent to the hinge. Because PzA-Br is a low-molecular-weight fragment (<300 Da), it typically exhibits lower affinity (


 in high 

M range) than fully optimized drugs. Therefore, the screening protocol requires high-sensitivity detection methods capable of identifying weak binders without false positives caused by aggregation or fluorescence interference.

Key Experimental Strategy:

  • Assay Format: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected over standard fluorescence intensity to eliminate background noise from the aromatic heterocycle.

  • Target Class: Tyrosine Kinases (TK) and Serine/Threonine Kinases (STK).[1]

  • Critical Control: DMSO tolerance and acoustic dispensing are optimized to prevent compound precipitation due to the lipophilic bromine substituent.

Pre-Screening: Compound Handling & Solubility

The presence of the bromine atom on the phenyl ring significantly increases the lipophilicity (cLogP ~2.5–3.0) compared to unsubstituted pyrazoles. Proper liquid handling is the first line of defense against assay failure.

Solubility Profiling

Before HTS deployment, PzA-Br must undergo nephelometry or kinetic solubility testing.

  • Stock Preparation: Dissolve solid PzA-Br to 100 mM in 100% anhydrous DMSO. Sonicate for 10 minutes to ensure complete dissolution.

  • Working Concentration: For fragment screening, the target assay concentration is often 50–100 µM.

  • Pre-dilution Warning: Do not pre-dilute in aqueous buffer (e.g., PBS) prior to the assay plate, as the bromophenyl group may drive rapid precipitation or micelle formation. Use direct acoustic transfer (e.g., Labcyte Echo) from DMSO source plates.

Acoustic Dispensing Workflow

LiquidHandling Figure 1: Acoustic Dispensing Workflow to Minimize Precipitation Source 100 mM Source Plate (100% DMSO) Echo Acoustic Dispenser (2.5 nL - 50 nL droplets) Source->Echo Non-contact Dest Assay Plate (384-well Low Volume) Echo->Dest Precise Transfer Buffer Backfill with Kinase Buffer Buffer->Dest Immediate Solubilization

Assay Development: TR-FRET Kinase Protocol[1][2][3]

We utilize a competitive displacement or activity-based TR-FRET assay (e.g., LanthaScreen™ or HTRF®). This protocol describes an Activity-Based Assay where PzA-Br inhibits the phosphorylation of a specific substrate.

Mechanism of Action

PzA-Br competes with ATP for the kinase active site.

  • Signal High (No Inhibitor): Kinase transfers

    
    -phosphate from ATP to the substrate. The Eu-labeled antibody binds the phosphorylated substrate, bringing the donor (Eu) and acceptor (APC/XL665) close. Result:  High FRET signal.
    
  • Signal Low (Inhibition): PzA-Br blocks ATP binding. No phosphorylation occurs. Antibody does not bind. Result: Low FRET signal.

Reagents & Buffer Composition
ComponentConcentration / TypePurpose
Kinase 0.5 – 5 nM (Titrate per batch)Target Enzyme (e.g., Lck, Src)
Substrate 200 nM (Biotinylated peptide)Phosphorylation target
ATP At

(typically 10-50 µM)
Co-factor (competitor)
Tracer/Ab 2 nM Eu-Anti-Phospho-AbFRET Donor
Acceptor Streptavidin-XL665 / ULightFRET Acceptor
Assay Buffer 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35Stabilizes enzyme
Reducing Agent 2 mM DTT (Freshly added)Prevents oxidation of kinase Cys
Step-by-Step Protocol (384-well Format)

Step 1: Compound Addition

  • Dispense 50 nL of PzA-Br (from DMSO stock) into the 384-well assay plate using acoustic dispensing.

  • Include High Controls (DMSO only) and Low Controls (Reference Inhibitor e.g., Staurosporine).

Step 2: Enzyme Addition

  • Dilute Kinase to 2X working concentration in Assay Buffer (+DTT).

  • Dispense 5 µL of 2X Kinase into the plate.

  • Incubate for 10 minutes at Room Temperature (RT) to allow PzA-Br to bind the hinge region (Pre-incubation is critical for slow-off rate fragments).

Step 3: Reaction Initiation

  • Prepare 2X Substrate/ATP Mix in Assay Buffer.

  • Dispense 5 µL of Substrate/ATP Mix.

  • Final Volume: 10 µL. Final DMSO: 0.5%.

  • Seal plate and incubate for 60 minutes at RT (protect from light).

Step 4: Detection

  • Prepare 2X Detection Buffer containing EDTA (to stop reaction) and Detection Reagents (Eu-Ab + Acceptor).

  • Dispense 10 µL Detection Mix.

  • Incubate for 60 minutes at RT.

Step 5: Measurement

  • Read on a TR-FRET compatible reader (e.g., BMG PHERAstar, PerkinElmer EnVision).

  • Excitation: 337 nm (Laser) or 320 nm (Flash lamp).

  • Emission 1 (Donor): 620 nm.[1]

  • Emission 2 (Acceptor): 665 nm.

Data Visualization & Pathway Logic

The following diagram illustrates the molecular mechanism utilized in this screen.

TRFRET_Mechanism Figure 2: TR-FRET Signaling Pathway for PzA-Br Inhibition Kinase Kinase (Active) Competition Competitive Binding (Hinge Region) Kinase->Competition Inhibitor PzA-Br (Inhibitor) Inhibitor->Competition Blocks Signal TR-FRET Signal (665nm/620nm) Inhibitor->Signal Reduces Signal ATP ATP ATP->Competition Substrate Substrate (Biotin-Peptide) Phos Phosphorylation Substrate->Phos Competition->Phos If ATP Binds Detection Detection Complex (Eu-Ab + SA-XL665) Phos->Detection P-Substrate Binds Ab Detection->Signal Proximity Transfer

Data Analysis & Validation

Ratiometric Calculation

Raw fluorescence intensity is prone to interference (inner filter effects) from the bromophenyl ring. Always use the ratiometric method:



Z-Prime ( ) Validation

A robust HTS assay must have a


.


  • 
     : Mean signal of DMSO control (High Activity).
    
  • 
     : Mean signal of Reference Inhibitor (Background).
    
  • Note: If PzA-Br causes fluorescence quenching (common with bromine), the Donor signal (620nm) will drop significantly compared to DMSO controls. Flag these wells as "False Positives/Artifacts."

IC50 Fitting

Fit dose-response data to a 4-parameter logistic equation:



  • PzA-Br is a fragment; expect shallow Hill slopes (~1.0) and high IC50s (1–50 µM). If Hill Slope > 2.0, suspect aggregation or precipitation.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Signal Window Insufficient PhosphorylationIncrease Enzyme concentration or reaction time. Verify ATP is not > 10x Km.
High Variation (CV%) Pipetting error or PrecipitationSwitch to acoustic dispensing. Add 0.01% Triton X-100 or Brij-35 to buffer.
Compound Fluorescence Pyrazole autofluorescenceTR-FRET time delay (50-100 µs) usually eliminates this. Check raw 620nm signal.
"Sticky" Compound Bromine hydrophobicityUse low-binding plates (polypropylene) for intermediate steps.

References

  • Fragment-Based Discovery of Kinase Inhibitors

    • Erlanson, D. A., et al. (2016). "Fragment-based drug discovery: trends and techniques.
  • TR-FRET Assay Principles

    • Degorce, F., et al. (2009).
  • Pyrazole Scaffolds in Kinase Inhibition

    • Dimova, D., et al. (2020). "The Pyrazole Scaffold in Kinase Inhibitors: A Review." Current Medicinal Chemistry.
  • Acoustic Dispensing in HTS

    • Ellson, R., et al. (2005). "Precise noncontact dispensing of low-volume reagents." Drug Discovery Today.

Sources

Method

Application Notes and Protocols: Investigating 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine for Neurodegenerative Disease Research

Introduction: Targeting Neurodegeneration with Novel Pyrazole Scaffolds Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by the progressive loss of neurons and the accumulation of misfol...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Targeting Neurodegeneration with Novel Pyrazole Scaffolds

Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by the progressive loss of neurons and the accumulation of misfolded protein aggregates.[1] Despite extensive research, therapeutic options remain limited, highlighting an urgent need for novel chemical entities that can target the complex underlying pathologies.[2] The pyrazole scaffold is a versatile heterocyclic moiety that has garnered significant attention in medicinal chemistry due to its prevalence in a wide array of bioactive molecules and its ability to interact with key enzymes and receptors involved in disease pathways.[3][4] Numerous pyrazole derivatives have been explored as potential treatments for neurodegenerative disorders, showing promise as inhibitors of enzymes like monoamine oxidases (MAOs) and various kinases, as well as exhibiting anti-inflammatory and antioxidant properties.[2][5][6]

This document provides a comprehensive guide for the investigation of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine , a novel pyrazole derivative, as a potential therapeutic agent for neurodegenerative diseases. We hypothesize that this compound may exert neuroprotective effects through the modulation of key pathological pathways, such as kinase-mediated tau hyperphosphorylation and neuroinflammation. These protocols are designed to provide a robust framework for academic and industry researchers to assess the compound's efficacy and mechanism of action in relevant in vitro models.

Section 1: Compound Profile and Scientific Rationale

The structure of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine combines several features that make it a compelling candidate for neurodegenerative disease research. The pyrazole core is a known pharmacophore for kinase inhibition, a critical target since aberrant activity of cyclin-dependent kinases (CDKs), such as CDK5, is strongly implicated in the hyperphosphorylation of the tau protein, a hallmark of Alzheimer's disease.[7][8][9][] The amine substituent at the 4-position and the bromophenyl group at the 5-position provide opportunities for specific interactions within the ATP-binding pocket of such kinases.

Table 1: Compound Specifications

PropertyValue
IUPAC Name 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine
Molecular Formula C₁₀H₁₀BrN₃
Molecular Weight 252.11 g/mol
Appearance Off-white to light yellow solid (predicted)
Solubility Soluble in DMSO, Methanol; sparingly soluble in water
Purity (Recommended) >98% for biological assays
Storage Store at 4°C, protect from light

Our central hypothesis is that 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine functions as a CDK5 inhibitor, thereby reducing tau phosphorylation and protecting neurons from amyloid-beta (Aβ) induced toxicity and neuroinflammation. The following experimental workflow is designed to systematically test this hypothesis.

G cluster_0 Phase 1: Foundational Screening cluster_1 Phase 2: Mechanistic Investigation cluster_2 Phase 3: Next Steps A Protocol 2.1: Determine Optimal Concentration Range (MTT/LDH Cytotoxicity Assay) B Protocol 2.2: Assess General Neuroprotection (Aβ or Oxidative Stress Model) A->B Use non-toxic concentrations C Protocol 3.1: Tau Phosphorylation Analysis (Western Blot for p-Tau/Tau) B->C Confirm neuroprotective effect D Protocol 3.2: Anti-Aggregation Effect (Thioflavin T Assay for Aβ) B->D E Protocol 4.1: Anti-Inflammatory Activity (Microglial Activation Assay) C->E Elucidate MOA F In-Cell Target Engagement (Cellular Thermal Shift Assay) C->F Positive in vitro results D->F Positive in vitro results E->F Positive in vitro results G In Vivo Model Testing (e.g., APP/PS1 mice) F->G

Figure 1: Recommended experimental workflow for compound validation.

Section 2: Foundational In Vitro Assays

The initial step is to determine the compound's therapeutic window by assessing its inherent cytotoxicity and its general ability to protect neurons from common stressors.

Protocol 2.1: Cell Viability and Cytotoxicity Assay

Principle of the Assay: This protocol uses the MTT assay to measure cell metabolic activity as an indicator of cell viability.[11] A concurrent LDH assay can measure lactate dehydrogenase release, an indicator of cell membrane damage and cytotoxicity.[12] This establishes a non-toxic concentration range for subsequent neuroprotection experiments.

Materials:

  • Human neuroblastoma cell line (e.g., SH-SY5Y)

  • Complete culture medium (e.g., DMEM/F12 with 10% FBS, 1% Pen-Strep)

  • 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine (Compound)

  • DMSO (vehicle)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • LDH Cytotoxicity Assay Kit

  • 96-well plates, plate reader

Step-by-Step Protocol:

  • Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.[12]

  • Compound Preparation: Prepare a 10 mM stock solution of the compound in DMSO. Create serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration is below 0.1% to avoid vehicle-induced toxicity.[12]

  • Treatment: Replace the old medium with the medium containing the various compound concentrations. Include "vehicle only" (0.1% DMSO) and "untreated" controls.

  • Incubation: Incubate the plate for 24-48 hours at 37°C in a 5% CO₂ incubator.

  • MTT Assay:

    • Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.

    • Aspirate the medium and add 100 µL of DMSO to dissolve the formazan crystals.

    • Measure absorbance at 570 nm. Express viability as a percentage relative to the untreated control.

  • LDH Assay (Optional, from supernatant):

    • Before adding MTT, collect 50 µL of supernatant from each well.

    • Perform the LDH assay according to the manufacturer's instructions.[12]

    • Measure absorbance and calculate cytotoxicity relative to a "maximum LDH release" control (cells lysed with Triton X-100).

Protocol 2.2: Neuroprotection Against Amyloid-Beta Oligomer-Induced Toxicity

Principle of the Assay: This assay evaluates the compound's ability to protect neuronal cells from the toxic effects of pre-aggregated Aβ oligomers, a key pathological driver in Alzheimer's disease.[7][13] Cell viability is the primary readout.

Materials:

  • SH-SY5Y cells and culture reagents

  • Aβ₁₋₄₂ peptide

  • HFIP (Hexafluoroisopropanol)

  • Neurobasal medium

  • Compound at non-toxic concentrations (determined in Protocol 2.1)

  • MTT solution

Step-by-Step Protocol:

  • Aβ Oligomer Preparation:

    • Dissolve Aβ₁₋₄₂ peptide in HFIP and evaporate to form a film.

    • Resuspend the film in DMSO to 5 mM and then dilute in phenol red-free medium to 100 µM.

    • Incubate at 4°C for 24 hours to form oligomers.

  • Cell Seeding: Seed SH-SY5Y cells in a 96-well plate as described in Protocol 2.1.

  • Pre-treatment: Pre-treat cells with various non-toxic concentrations of the compound for 2 hours.

  • Induce Toxicity: Add the prepared Aβ₁₋₄₂ oligomers to the wells to a final concentration of 5-10 µM.

  • Controls:

    • Negative Control: Cells + Vehicle + Aβ oligomers

    • Positive Control: Cells + Vehicle (no Aβ)

    • Compound Control: Cells + Compound (no Aβ)

  • Incubation: Incubate for 24 hours at 37°C.

  • Viability Assessment: Perform the MTT assay as described in Protocol 2.1 to quantify neuroprotection.

Section 3: Mechanistic Deep Dive

Following confirmation of neuroprotective activity, these protocols aim to elucidate the underlying mechanism of action, focusing on the hypothesized targets of tau phosphorylation and Aβ aggregation.

G Abeta Aβ Oligomers (Neuronal Stress) CDK5 CDK5/p25 (Active Kinase) Abeta->CDK5 Activates Tau Tau Protein CDK5->Tau Phosphorylates pTau Hyperphosphorylated Tau (p-Tau) CDK5->pTau Phosphorylates Compound 5-(3-Bromophenyl)-1-methyl- 1H-pyrazol-4-amine Compound->CDK5 Inhibits MT_destab Microtubule Destabilization pTau->MT_destab NFT Neurofibrillary Tangles (NFTs) pTau->NFT Toxicity Neuronal Toxicity & Cell Death MT_destab->Toxicity NFT->Toxicity

Figure 2: Hypothesized mechanism: Inhibition of CDK5-mediated Tau pathology.

Protocol 3.1: Western Blot for Tau Phosphorylation

Principle of the Assay: This protocol uses Western blotting to quantify the ratio of phosphorylated Tau (p-Tau) to total Tau.[14] A reduction in this ratio in compound-treated cells exposed to a stressor (like Aβ) would strongly support a kinase inhibition mechanism.[15][16]

Materials:

  • SH-SY5Y cells

  • Aβ₁₋₄₂ oligomers

  • Compound

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels and blotting equipment

  • Primary antibodies: Anti-p-Tau (e.g., AT8 for Ser202/Thr205 or PHF-1 for Ser396/404), Anti-Total Tau, Anti-β-actin (loading control)

  • HRP-conjugated secondary antibodies

  • ECL substrate and imaging system

Step-by-Step Protocol:

  • Cell Culture and Treatment: Seed SH-SY5Y cells in 6-well plates. Treat with the compound and/or Aβ oligomers as described in Protocol 2.2.

  • Cell Lysis: After 24 hours, wash cells with ice-cold PBS and lyse with RIPA buffer.[12]

  • Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

  • SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel. Separate proteins by electrophoresis and transfer them to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[12]

    • Incubate with primary antibodies (e.g., anti-p-Tau and anti-β-actin) overnight at 4°C.

    • Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash again and apply ECL substrate. Capture the chemiluminescent signal with an imager.

  • Stripping and Re-probing: Strip the membrane and re-probe with the anti-Total Tau antibody to normalize p-Tau levels.

  • Analysis: Use densitometry software to quantify band intensities. Calculate the p-Tau/Total Tau ratio for each condition.

Protocol 3.2: Thioflavin T (ThT) Amyloid-Beta Aggregation Assay

Principle of the Assay: This cell-free assay uses Thioflavin T (ThT), a fluorescent dye that binds specifically to the β-sheet structures of amyloid fibrils.[17] An increase in fluorescence over time indicates Aβ aggregation. The compound is tested for its ability to inhibit or slow this process.[18][19]

Materials:

  • Aβ₁₋₄₂ peptide

  • Thioflavin T (ThT)

  • Assay buffer (e.g., 50 mM Glycine-NaOH, pH 8.5)

  • Compound

  • Black, clear-bottom 96-well plate

  • Fluorescence plate reader (Ex/Em ≈ 440/484 nm)

Step-by-Step Protocol:

  • Preparation: Prepare Aβ₁₋₄₂ monomer solution by dissolving it in a suitable solvent (e.g., NH₄OH) and diluting it into the assay buffer to a final concentration of 10-20 µM.

  • Reaction Setup: In each well, add:

    • Aβ₁₋₄₂ monomer solution

    • Compound at various concentrations (e.g., 0.1, 1, 10, 50 µM)

    • ThT to a final concentration of 5 µM

  • Controls:

    • Positive Control: Aβ₁₋₄₂ + Vehicle (shows maximum aggregation)

    • Negative Control: Buffer + ThT (baseline fluorescence)

    • Reference Inhibitor: A known Aβ aggregation inhibitor like Epigallocatechin gallate (EGCG).[20]

  • Measurement: Place the plate in a reader set to 37°C. Measure fluorescence intensity every 10-15 minutes for several hours.

  • Data Analysis: Plot fluorescence intensity versus time. Compare the aggregation curves (lag time, slope) of compound-treated samples to the positive control to determine inhibitory activity.

Section 4: Elucidating Anti-Neuroinflammatory Effects

Neuroinflammation, primarily mediated by microglia, is a key contributor to neurodegeneration.[21] This protocol assesses the compound's ability to suppress the activation of microglial cells.

Protocol 4.1: Microglial Activation and Cytokine Release Assay

Principle of the Assay: This protocol uses the BV-2 murine microglial cell line, a standard model for studying neuroinflammation.[22][23] Cells are stimulated with lipopolysaccharide (LPS) to induce an inflammatory response, characterized by the release of pro-inflammatory cytokines like TNF-α and IL-6. The compound's ability to reduce this cytokine release is measured by ELISA.[21]

Materials:

  • BV-2 microglial cell line

  • Culture medium (e.g., DMEM with 10% FBS)

  • Lipopolysaccharide (LPS) from E. coli

  • Compound

  • ELISA kits for mouse TNF-α and IL-6

Step-by-Step Protocol:

  • Cell Seeding: Seed BV-2 cells in a 24-well plate and allow them to adhere.

  • Pre-treatment: Pre-treat the cells with non-toxic concentrations of the compound for 1-2 hours.

  • Inflammatory Challenge: Add LPS to a final concentration of 100 ng/mL to all wells except the untreated control.

  • Controls:

    • Negative Control: Cells + Vehicle + LPS

    • Positive Control: Cells + Vehicle (no LPS)

    • Reference Control: Cells + Known anti-inflammatory (e.g., Dexamethasone) + LPS

  • Incubation: Incubate for 12-24 hours.

  • Supernatant Collection: Collect the cell culture supernatant from each well and centrifuge to remove debris.

  • ELISA: Perform ELISAs for TNF-α and IL-6 on the supernatants according to the manufacturer's instructions.

  • Analysis: Create a standard curve and calculate the concentration of each cytokine in the samples. Compare the levels in compound-treated wells to the LPS-only control.

Section 5: Data Interpretation and Next Steps

The data from these protocols will provide a multi-faceted profile of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine's potential as a neurotherapeutic agent.

Table 2: Summary of Assays and Expected Outcomes for a Positive Result

AssayPrimary MeasurementPositive OutcomeInterpretation
MTT/LDH Cytotoxicity Cell Viability / LDH ReleaseHigh EC₅₀ / Low cytotoxicity at concentrations up to 50 µMCompound is not broadly toxic and has a viable therapeutic window.
Neuroprotection (Aβ) Cell Viability (MTT)Significant increase in viability compared to Aβ-only treated cells.Compound exhibits neuroprotective properties against a disease-relevant stressor.
Western Blot (p-Tau) p-Tau / Total Tau RatioDose-dependent decrease in the p-Tau/Total Tau ratio in Aβ-stimulated cells.Supports the hypothesis of kinase (e.g., CDK5) inhibition.
ThT Aggregation Assay ThT FluorescenceReduced fluorescence slope and/or increased lag time compared to control.Compound interferes with the fibrillization of Aβ peptides.
Microglial Activation TNF-α / IL-6 Levels (ELISA)Significant reduction in cytokine release compared to LPS-only treated cells.Compound possesses anti-neuroinflammatory activity.

A successful outcome would be a compound that is non-toxic, demonstrates potent neuroprotection, reduces tau phosphorylation, and suppresses neuroinflammation. Positive results from these in vitro assays would provide a strong rationale for advancing the compound to more complex studies, including in vivo efficacy testing in transgenic animal models of Alzheimer's disease (e.g., APP/PS1 or 3xTg-AD mice), pharmacokinetic profiling, and off-target liability screening.

References

  • Title: Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020) Source: PMC URL: [Link]

  • Title: Simple in vitro assays to identify amyloid-beta aggregation blockers for Alzheimer's disease therapy Source: PubMed URL: [Link]

  • Title: Protocols for Monitoring the Development of Tau Pathology in Alzheimer's Disease Source: National Center for Biotechnology Information URL: [Link]

  • Title: Therapeutic Role of Heterocyclic Compounds in Neurodegenerative Diseases: Insights from Alzheimer's and Parkinson's Diseases Source: MDPI URL: [Link]

  • Title: Neuroinflammatory In Vitro Cell Culture Models and the Potential Applications for Neurological Disorders Source: PMC URL: [Link]

  • Title: Recent Updates on Pyrazoline Derivatives as Promising Candidates for Neuropsychiatric and Neurodegenerative Disorders Source: ResearchGate URL: [Link]

  • Title: Assessing neuroinflammation in vitro in a microglial model: advancing cannabinoid-based therapeutic insights Source: F1000Research URL: [Link]

  • Title: Neuroinflammatory In Vitro Cell Culture Models and the Potential Applications for Neurological Disorders Source: Frontiers in Cellular Neuroscience URL: [Link]

  • Title: Amyloid-beta Peptide Oligomerization Assay Service Source: Creative Biolabs URL: [Link]

  • Title: Recent Advancements in the Synthesis of Pyrazole Derivative for the Treatment of Alzheimer's Disease Source: Bentham Science Publishers URL: [Link]

  • Title: Design of novel pyrazole and benzofuran-based derivatives as potent acetylcholinesterase inhibitors for Alzheimer's disease management Source: PMC URL: [Link]

  • Title: The Rise of Pluripotent Stem Cell-Derived Glia Models of Neuroinflammation Source: MDPI URL: [Link]

  • Title: Efficacy of Cyclin Dependent Kinase 4 Inhibitors as Potent Neuroprotective Agents against Insults Relevant to Alzheimer's Disease Source: PLOS One URL: [Link]

  • Title: Targeting Neuroinflammation: Using the Right Tools/Models to Decipher the Brain's Immune Response and Evaluate Novel Drug Candidates Source: Sygnature Discovery URL: [Link]

  • Title: Determination of Aβ Aggregates Source: Scantox URL: [Link]

  • Title: Neurodegenerative Disease Therapy Source: Saint John's Cancer Institute URL: [Link]

  • Title: Phosphorylation of Tau Protein by CDK2/cyclin A and GSK3β Recombinant Kinases: Analysis of Phosphorylation Patterns by Nuclear Magnetic Resonance Spectroscopy Source: SpringerLink URL: [Link]

  • Title: The role of Cdk5 in neurological disorders Source: Frontiers in Molecular Neuroscience URL: [Link]

  • Title: Controlling Amyloid Beta Peptide Aggregation and Toxicity by Protease-Stable Ligands Source: ACS Bio & Med Chem Au URL: [Link]

  • Title: Cell-Based Assays to Assess Neuroprotective Activity Source: Springer Nature Experiments URL: [Link]

  • Title: Protocols for Monitoring the Development of Tau Pathology in Alzheimer's Disease Source: ResearchGate URL: [Link]

  • Title: Cell Cycle Deficits in Neurodegenerative Disorders: Uncovering Molecular Mechanisms to Drive Innovative Therapeutic Development Source: Aging and Disease URL: [Link]

  • Title: Current status of pyrazole and its biological activities Source: PMC URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

optimizing reaction conditions for N-methylation of pyrazoles

Current Status: Operational Ticket Scope: Optimization of Regioselectivity & Reaction Efficiency Assigned Specialist: Senior Application Scientist, Process Chemistry Division Introduction: The "Tautomer Trap" Welcome to...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational
Ticket Scope: Optimization of Regioselectivity & Reaction Efficiency
Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The "Tautomer Trap"

Welcome to the technical support hub for pyrazole functionalization. If you are here, you are likely facing one of two problems:

  • Regioselectivity: You have an unsymmetrical pyrazole and are getting a mixture of N1- and N2-methylated isomers (often inseparable by standard chromatography).[1]

  • Quaternization: You are observing the formation of dialkylated pyrazolium salts (over-methylation).

The root cause of the regioselectivity challenge is annular tautomerism . In solution, unsubstituted pyrazoles exist in rapid equilibrium between two tautomeric forms.[2][3] The ratio of products depends not just on the thermodynamic stability of the tautomers, but on the Curtin-Hammett principle : the reaction outcome is determined by the relative activation energies of the transition states leading to the N1 or N2 product, not necessarily the ratio of tautomers in the ground state.

Module 1: Controlling Regioselectivity (N1 vs. N2)

The Science of Selectivity

In


 alkylations, steric hindrance is the dominant director.[4] The alkyl group prefers the nitrogen atom furthest from the bulky substituent.[4] However, electronic effects (Lone Pair availability) and coordination with the base cation can override sterics.
Decision Matrix: Optimizing Selectivity

PyrazoleSelectivity Start Start: Unsymmetrical Pyrazole Sterics Is there a bulky group at C3/C5? Start->Sterics YesBulky Yes (e.g., t-Butyl, Phenyl) Sterics->YesBulky Steric Control NoBulky No (Small groups) Sterics->NoBulky Electronic Control Standard Standard Conditions: MeI, K2CO3, MeCN/DMF (Expect ~9:1 selectivity) YesBulky->Standard HardCase Challenge: Poor Selectivity (Mixture of Isomers) NoBulky->HardCase SolventSwitch Strategy 1: Solvent Switch Use Fluorinated Alcohols (TFE) H-bonding directs attack HardCase->SolventSwitch BaseSwitch Strategy 2: Cation Effect Switch K2CO3 -> Cs2CO3 (Naked anion effect) HardCase->BaseSwitch Masking Strategy 3: Silyl Masking Use (Chloromethyl)silanes for steric enforcement HardCase->Masking

Caption: Decision tree for selecting reaction conditions based on substrate sterics.

Protocol A: The "Cesium Effect" for Difficult Substrates

Why: Cesium (


) has a large ionic radius and low charge density. In solvents like DMF, it forms a "loose" ion pair with the pyrazolate anion. This "naked anion" is more nucleophilic and often more sensitive to steric directing effects than tighter ion pairs (like 

or

).

Reagents:

  • Substrate: 1.0 equiv

  • Base:

    
     (2.0 equiv)
    
  • Solvent: Anhydrous DMF (0.2 M)

  • Methylating Agent: MeI (1.1 equiv)

Step-by-Step:

  • Dissolve pyrazole in DMF under

    
    .
    
  • Add

    
    .[5][6] Stir at RT for 30 min (ensure deprotonation).
    
  • Cool to 0°C.

  • Add MeI dropwise.

  • Critical Check: Monitor TLC at 1 hour. If N-methylation is slow, warm to RT. Avoid heating >60°C to prevent quaternization.

Module 2: Green Chemistry (Replacing Methyl Iodide)

Methyl Iodide (MeI) is a neurotoxin and carcinogen. Dimethyl Carbonate (DMC) is a non-toxic, biodegradable alternative, but it is kinetically much slower and requires specific activation.

Comparative Reagent Table
FeatureMethyl Iodide (MeI)Dimethyl Sulfate (DMS)Dimethyl Carbonate (DMC)
Toxicity High (Neurotoxin)Extreme (Mutagen)Low (Green Solvent)
Reactivity High (RT reactions)High (Exothermic)Low (Requires Heat/Cat.)
Atom Economy Poor (Iodide waste)Poor (Sulfate waste)Good (

+ MeOH byproduct)
State Volatile LiquidLiquidLiquid
Selectivity ModerateModerateHigh (at high temp)
Protocol B: Green Methylation with DMC

Mechanism: DMC acts as a methylating agent via a


 mechanism. It usually requires a catalyst (like DBU or DABCO) or high temperatures to activate the leaving group (methoxycarbonate).

Troubleshooting the DMC Reaction:

  • Issue: "I refluxed in DMC and nothing happened."

  • Root Cause: DMC boils at 90°C. This is often too low to overcome the activation barrier for pyrazoles without a catalyst.

  • Fix: Use a catalytic amount of DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or perform the reaction in a sealed tube/autoclave at 120-150°C.

Optimized DMC Protocol:

  • Mix Pyrazole (1.0 equiv),

    
     (1.5 equiv), and Tetrabutylammonium bromide (TBAB, 0.1 equiv) as a Phase Transfer Catalyst.
    
  • Add DMC (used as solvent and reagent, ~10-20 equiv).

  • Crucial Step: Heat to reflux (90°C) for 12-24h.

  • If conversion is <50%: Add DBU (0.1 equiv) or switch to microwave irradiation (140°C, 30 min).

Module 3: Troubleshooting & FAQs

Q1: I am getting a dialkylated product (Pyrazolium salt). How do I stop this?

Diagnosis: You have "Over-Alkylation." The N-methyl pyrazole product is still nucleophilic enough to attack a second equivalent of methylating agent. Corrective Actions:

  • Stoichiometry Control: Reduce MeI to 0.95 equiv. It is better to have unreacted starting material (easy to separate) than quaternary salt (hard to separate).

  • Solvent Switch: Switch from DMF to a less polar solvent like Toluene or DCM (using Phase Transfer Catalysis). The quaternary salt is often insoluble in non-polar solvents and might precipitate out, but the kinetics of the second methylation are generally slower in non-polar media.

  • Temperature: Conduct the addition at -10°C or 0°C.

Q2: How do I definitively identify which isomer I made (N1 vs N2)?

Standard Analysis: 1H NMR is often insufficient because the methyl peak chemical shifts are very similar (~3.8 - 4.0 ppm). The Solution: NOESY (Nuclear Overhauser Effect Spectroscopy) You must look for spatial proximity.[7]

  • N1-Methyl: The methyl protons will show a NOE correlation (cross-peak) with the proton or substituent at the C5 position .

  • N2-Methyl: The methyl protons will show a NOE correlation with the substituent at the C3 position .

Diagram: NOESY Correlation

NOESY cluster_0 N1-Methyl Isomer cluster_1 N2-Methyl Isomer N1 N1-Me C5 C5-H N1->C5 Strong NOE Signal N2 N2-Me C3 C3-H N2->C3 Strong NOE Signal

Caption: Use 2D NOESY NMR to distinguish isomers by checking interactions between the N-Methyl group and adjacent ring substituents.

Q3: My reaction is stuck at 50% conversion. Adding more base doesn't help.

Diagnosis: Product Inhibition or Base Poisoning. Fix:

  • Check the Byproduct: If using MeI, you generate Iodide (

    
    ). High concentrations of iodide can inhibit the reaction or lead to off-target chemistry.
    
  • Agitation: If using solid bases (

    
    , 
    
    
    
    ) in organic solvents, the surface of the base can become coated with salt byproducts (KI, CsI). Vigorous stirring or grinding the base into a fine powder before use is essential.
  • Water: Pyrazoles are weak acids (

    
     ~14). If your solvent is "wet," the base reacts with water instead of the pyrazole. Dry your DMF/MeCN over molecular sieves. 
    

References

  • Regioselectivity Mechanisms: Elguero, J., et al.[3] "The Tautomerism of Heterocycles." Advances in Heterocyclic Chemistry, 2000.

  • Cesium Effect:Flessner, T., et al. "Cesium Carbonate Promoted Alkylation of Pyrazoles." Journal of Organic Chemistry, 2004. (Demonstrates the kinetic enhancement using Cs bases).
  • Green Chemistry (DMC): Tundo, P., & Selva, M. "The Chemistry of Dimethyl Carbonate." Accounts of Chemical Research, 2002.

  • Silyl Masking Strategy: Liffert, R., et al. "N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes." Journal of Organic Chemistry, 2024.

  • NOESY Analysis:Claridge, T. D. W. "High-Resolution NMR Techniques in Organic Chemistry." Elsevier, 2016. (Standard text for assigning regioisomers).

Sources

Optimization

identifying side products in the synthesis of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

This guide functions as a specialized Technical Support Center for researchers synthesizing 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine . It addresses the two most critical failure modes in this specific scaffold synth...

Author: BenchChem Technical Support Team. Date: February 2026

This guide functions as a specialized Technical Support Center for researchers synthesizing 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine . It addresses the two most critical failure modes in this specific scaffold synthesis: Regioisomerism during cyclization and Dehalogenation during reduction.

Subject: Troubleshooting Impurity Profiles in 5-Aryl-1-Methyl-4-Aminopyrazole Synthesis Status: Open Support Tier: Level 3 (Senior Application Scientist)

Executive Summary

The synthesis of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine typically proceeds via the construction of the pyrazole core followed by C4-functionalization (nitration/reduction). This workflow presents two high-risk "impurity checkpoints":

  • Cyclization Stage: Formation of the thermodynamically stable but unwanted 1,3-isomer (Regioisomer A).

  • Reduction Stage: Loss of the aryl bromine atom (Hydrodebromination) during the conversion of the nitro group to the amine.

Module 1: The Regioisomer Challenge

Symptom: LCMS shows a single peak with the correct mass (


), but the biological activity is null, or the crystal structure does not match.
Diagnosis:  You have likely synthesized 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine  instead of the 5-substituted target.
The Mechanism of Failure

When condensing a 1,3-electrophile (like an enaminone derived from 3-bromoacetophenone) with methylhydrazine, the nucleophilicity of the hydrazine nitrogens dictates the outcome.

  • The terminal

    
      is the harder, more reactive nucleophile.
    
  • The internal

    
      is more sterically hindered.
    

If the terminal


 attacks the carbonyl carbon (C1) of the precursor, you get the 3-aryl isomer . If it attacks the enamine/beta-carbon (C3), you get the 5-aryl isomer .
Visualization: Competing Pathways

RegioSelectivity cluster_legend Diagnostic Check Precursor Enaminone Precursor (Ar-CO-CH=CH-NMe2) Target TARGET (1,5-Isomer) 5-(3-Br-Ph)-1-Me-pyrazole (Kinetic/Acid Controlled) Precursor->Target Attack at C-beta (often favored by protonation) Impurity IMPURITY (1,3-Isomer) 3-(3-Br-Ph)-1-Me-pyrazole (Thermodynamic/Neutral) Precursor->Impurity Attack at C-carbonyl (Standard conditions) MeHydrazine Methylhydrazine (NH2-NHMe) MeHydrazine->Target MeHydrazine->Impurity Check Check NOE NMR: Target: NOE between N-Me and Ar-H Impurity: NOE between N-Me and H-4

Caption: Divergent cyclization pathways. The 1,5-isomer (Target) requires specific directing conditions to overcome the natural preference for the 1,3-isomer.

Diagnostic Protocol: Distinguishing Isomers

Do not rely on LCMS alone. Use 1D NOE (Nuclear Overhauser Effect) NMR spectroscopy.

FeatureTarget (1,5-Isomer) Impurity (1,3-Isomer)
Spatial Proximity The N-Methyl group is physically crowded against the Aryl Ring .The N-Methyl group is far from the Aryl Ring; it is near Proton H5 .
NOE Signal Strong enhancement between N-Me (

3.8 ppm) and Aryl Ortho-H .
Strong enhancement between N-Me (

3.8 ppm) and Pyrazole H5 .
13C NMR (C-Me) Typically shielded (

35-37 ppm) due to aryl ring current.
Typically deshielded (

38-40 ppm).

Corrective Action: If you have the 1,3-isomer:

  • Switch Solvent: Use ethanol with HCl (forming the hydrazine salt in situ). Acid often promotes attack at the enamine carbon, favoring the 5-aryl product.

  • Change Precursor: Use a 1,3-diketone and separate isomers chromatographically (they often have significantly different Rf values).

Module 2: The Dehalogenation Trap

Symptom: LCMS shows a mass of


 (or 

). The bromine isotope pattern (1:1 doublet) is lost. Diagnosis: You have stripped the bromine atom during the reduction of the 4-nitro intermediate to the 4-amine.
The Mechanism of Failure

Standard catalytic hydrogenation (Pd/C +


) is aggressive. Palladium readily inserts into Aryl-Bromide bonds (Oxidative Addition), followed by hydride displacement (Reductive Elimination), replacing -Br with -H.
Visualization: Reduction Pathways

Dehalogenation Nitro 4-Nitro-5-(3-Br-Ph)-1-Me-pyrazole PathA Path A: Standard Pd/C, H2 (Aggressive) Nitro->PathA PathB Path B: Chemoselective Reduction (Fe/NH4Cl or Pt/C+V) Nitro->PathB Product TARGET PRODUCT (Br intact) PathA->Product Minor product SideProduct SIDE PRODUCT (Des-bromo analog) PathA->SideProduct Fast C-Br insertion PathB->Product Selective -NO2 reduction

Caption: Chemoselectivity during reduction. Standard Pd/C hydrogenation frequently leads to debromination (Path A).

Troubleshooting Guide: Safe Reduction Protocols

If you observe debromination, immediately stop using standard Pd/C. Adopt one of the following "Soft Reduction" protocols:

Protocol A: Iron-Mediated Reduction (The "Gold Standard" for Halo-Aromatics)

This method is chemically incapable of breaking the C-Br bond.

  • Reagents: Iron powder (5 equiv), Ammonium Chloride (5 equiv).

  • Solvent: Ethanol:Water (3:1).

  • Conditions: Reflux (80°C) for 2-4 hours.

  • Workup: Filter hot through Celite (to remove iron oxides). The filtrate contains the pure amine with Bromine intact.

Protocol B: Platinum on Carbon with Vanadium (Pt/C + V)

If you must use hydrogenation (e.g., for scale-up):

  • Catalyst: Switch from Pd/C to Pt/C (sulfided) or Pt/C doped with Vanadium. Platinum is much less active toward oxidative addition into C-Br bonds than Palladium.

  • Additive: Add 1% thiophene or diphenylsulfide to "poison" the catalyst slightly, further inhibiting dehalogenation.

Module 3: Analytical Fingerprinting

Use this table to validate your isolated material.

CompoundKey 1H NMR FeatureLCMS Signature
Target (4-Amino-5-Aryl)

3.65 (s, 3H, N-Me); NOE to Aryl-H.
M+1, M+3 (1:1 ratio due to Br).
Impurity A (Regioisomer)

3.85 (s, 3H, N-Me); NOE to Pyrazole-H5.
M+1, M+3 (1:1 ratio). Same Mass as Target.
Impurity B (Des-bromo) Loss of aromatic coupling patterns typical of 1,3-subst benzene.Mass is M-78. No Br isotope pattern.
Impurity C (4-Nitro) Downfield shifts on Pyrazole-H (if H3 exists).Mass is M+30 (vs amine).

References

  • Regioselectivity in Pyrazole Synthesis: Fustero, S., et al. "Regioselective Synthesis of 5-Amino- and 5-Hydroxypyrazoles." Journal of Organic Chemistry, 2008. (Validates steric/electronic control in hydrazine condensations).

  • Debromination Mechanisms: Rylander, P. N. "Hydrogenation Methods." Academic Press, 1985.
  • Preventing Dehalogenation: Bellamy, F. D., & Ou, K. "Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium." Tetrahedron Letters, 1984. (Alternative to Fe/NH4Cl).

  • NMR of Pyrazole Isomers: Elguero, J., et al. "Proton NMR of pyrazoles." Comprehensive Heterocyclic Chemistry, 1984. (Standard reference for N-Me chemical shift differences).
Troubleshooting

Technical Support Center: Solubility Optimization for 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

Current Status: Online Role: Senior Application Scientist Ticket ID: SOL-PYR-005[1][2][3] Executive Summary & Chemical Diagnosis Welcome to the technical support hub for 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine . Th...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Online Role: Senior Application Scientist Ticket ID: SOL-PYR-005[1][2][3]

Executive Summary & Chemical Diagnosis

Welcome to the technical support hub for 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine . This guide addresses the inherent solubility challenges of this scaffold.

The Problem: This molecule exhibits "brick dust" characteristics—high crystallinity and high lipophilicity.[4]

  • Lipophilicity: The 3-bromophenyl moiety significantly increases LogP (estimated >3.0), reducing affinity for aqueous media.[2][4]

  • Crystal Lattice Energy: The planar pyrazole-phenyl system facilitates strong ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    
     stacking, while the 4-amine acts as a hydrogen bond donor/acceptor, locking the crystal lattice.[1][3] High energy is required to break these intermolecular forces.[4]
    
  • Weak Basicity: The 4-aminopyrazole core is a weak base (estimated pKa ~3.0–4.0).[4] It remains un-ionized (neutral) at physiological pH (7.4), leading to precipitation.[2]

Module 1: Salt Selection & Screening

Objective: Disrupt the crystal lattice by introducing an ionic counter-ion.

Critical Analysis: The pKa Trap

Because the 4-aminopyrazole is a weak base, it requires a strong acid to form a stable salt. Weak acids (e.g., tartaric, citric) will likely fail to protonate the amine sufficiently to sustain a salt in solution.

Recommended Counter-ions:

Acid Type pKa (Acid) Suitability Notes
Hydrochloric Acid (HCl) -7.0 High First-line choice.[1][2][3] Creates high lattice energy salts, but risk of the "Common Ion Effect" in saline (PBS).
Methanesulfonic (Mesylate) -1.9 High Excellent for lipophilic bases.[2][4] Often improves wetting properties compared to HCl.[4]
p-Toluenesulfonic (Tosylate) -2.8 Medium Good alternative if HCl salts are hygroscopic.[1][2][3] Adds lipophilicity, which may counteract solubility gains.[4]

| Sulfuric (Sulfate) | -3.0 | High | Forms stable salts, but stoichiometry (1:1 vs 1:[2][3]2) can be variable.[4][5] |

Troubleshooting Guide: Salt Instability

Q: Why does my salt precipitate when I add water or buffer? A: You are likely experiencing Salt Disproportionation .[4]

  • Mechanism: Since the compound is a very weak base (pKa ~3.5), water (pH 7) acts as a base relative to the salt. It strips the proton, reverting the salt back to the insoluble free base.

  • Solution:

    • Maintain pH: Ensure the final solution pH is at least 2 units below the pKa (i.e., pH < 1.5).

    • Switch Strategy: If physiological pH is required, salts alone will fail.[4] Move to Module 3 (Cyclodextrins) .

Module 2: Formulation Strategies (Cosolvents & Complexation)

Objective: Bypass the crystal lattice energy without relying solely on ionization.

Protocol A: Cyclodextrin Complexation

Cyclodextrins (CDs) encapsulate the lipophilic bromophenyl ring, shielding it from water while the hydroxyl outer shell ensures solubility.

  • Recommended Agent: Hydroxypropyl-ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    
    -Cyclodextrin (HP-
    
    
    
    -CD).[1][3]
  • Why: The beta-cavity size is optimal for phenyl rings.[1][4] The hydroxypropyl modification prevents the CD itself from crystallizing (unlike native ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    
    -CD, which is nephrotoxic and less soluble).[3]
    

Step-by-Step Complexation Protocol:

  • Prepare Vehicle: Dissolve 20% (w/v) HP-ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    
    -CD in water or saline.[3][4]
    
  • Add Compound: Add the amine in excess of its estimated solubility.

  • Equilibrate: Shake/vortex for 24–48 hours at room temperature.

  • Filter: Filter through a 0.45 ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    
    m PVDF filter to remove un-complexed solid.
    
  • Analyze: Quantify concentration via HPLC.

Protocol B: Cosolvent Systems (IV/Assay Ready)

For immediate use in biological assays where CD equilibration is too slow.[2][4]

Standard "Gold" Mix:

  • 5% DMSO (Solubilizer)[2][3]

  • 5% Solutol HS 15 (Surfactant/Wetting agent)[2][3]

  • 90% Saline (Diluent)[2][3]

Q: The compound crashes out upon dilution from DMSO stock. A: This is "kinetic precipitation."[4]

  • Fix: Do not add pure DMSO stock directly to saline.

  • Correct Order:

    • Dissolve compound in DMSO.[4]

    • Add the surfactant (Solutol or Tween 80) to the DMSO solution first.[4]

    • Slowly add the saline/water with rapid vortexing. The surfactant prevents immediate crystal nucleation.[4]

Module 3: Decision Logic & Workflow

Use the following logic flow to determine the correct experiment for your specific stage of research.

SolubilityWorkflow Start Start: 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine Goal Define Goal Start->Goal InVitro In Vitro Assay (Cell/Enzyme) Goal->InVitro InVivo In Vivo Study (PK/PD) Goal->InVivo DMSO_Check Soluble in DMSO > 10mM? InVitro->DMSO_Check SaltScreen Salt Screen: Try HCl, Mesylate, Tosylate InVivo->SaltScreen Cosolvent Use Cosolvent System: DMSO + Tween80 + Media DMSO_Check->Cosolvent Yes Complexation Cyclodextrin Complexation (20% HP-beta-CD) DMSO_Check->Complexation No (Rare) SaltSuccess Stable Solid Salt? SaltScreen->SaltSuccess Disproportionation Risk: Salt Disproportionation (Precipitates at pH 7.4) SaltSuccess->Disproportionation Yes (But check pH stability) ASD Amorphous Solid Dispersion (HPMC-AS Spray Dry) SaltSuccess->ASD No (Crystallizes) Disproportionation->Cosolvent If IV Bolus allowed Disproportionation->Complexation If pH 7.4 required

Figure 1: Decision Matrix for solubilizing aminopyrazole derivatives based on application context.

Module 4: Advanced Solid-State Modification

If salts fail due to disproportionation and liquid formulations are not viable (e.g., for a solid oral dosage form), you must create an Amorphous Solid Dispersion (ASD) .[2]

Mechanism: You dissolve the drug and a polymer in a volatile solvent and evaporate it rapidly.[4] The polymer "freezes" the drug in a disordered (amorphous) state, which has higher free energy and thus higher apparent solubility than the crystalline form.

Recommended Polymers:

  • HPMC-AS (Hypromellose Acetate Succinate): Excellent for weak bases.[2][4] It is acidic, so it interacts with the amine to stabilize the amorphous state and prevents recrystallization.

  • PVP-VA64 (Copovidone): Good general-purpose stabilizer.[2][3][4]

Quick "Solvent Casting" Protocol (Lab Scale):

  • Dissolve Drug (100 mg) and HPMC-AS (300 mg) in Methanol/DCM (1:1).

  • Rotary evaporate to dryness.[4]

  • Vacuum dry for 24h to remove residual solvent.[4]

  • Grind the resulting film into a powder.[4]

  • Test: Measure kinetic solubility in FaSSIF (Fasted State Simulated Intestinal Fluid).

References

  • Serajuddin, A. T. (2007).[4] Salt formation to improve drug solubility.[4][6] Advanced Drug Delivery Reviews, 59(7), 603-616.[2][3] Link

  • Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers.[4][7][8] Advanced Drug Delivery Reviews, 59(7), 645-666.[2][3] Link

  • Kalepu, S., & Nekkanti, V. (2015). Insoluble drug delivery strategies: review of recent advances and business prospects. Acta Pharmaceutica Sinica B, 5(5), 442-453.[2][3] Link

  • Louiz, S., et al. (2014).[4][8] Synthesis and spectroscopy studies of the inclusion complex of 3-amino-5-methyl pyrazole with beta-cyclodextrin. Journal of Molecular Structure, 1076, 266-273.[2][3] Link

  • PubChem. (2025).[4] 5-Amino-3-methyl-1-phenylpyrazole (Analog Data). National Library of Medicine.[4] Link[2][3]

Sources

Optimization

common pitfalls in the handling of brominated aromatic compounds

The following guide is structured as a Technical Support Center for researchers working with brominated aromatic compounds. It prioritizes actionable troubleshooting, mechanistic understanding, and safety.

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a Technical Support Center for researchers working with brominated aromatic compounds. It prioritizes actionable troubleshooting, mechanistic understanding, and safety.

Status: Online | Tier: Advanced Research Support Ticket Focus: Common Pitfalls, Troubleshooting, and Safety Protocols

Welcome to the Brominated Aromatics Support Hub. Below you will find field-proven solutions to the most frequent "tickets" submitted by organic and medicinal chemists.

📂 Module 1: Lithium-Halogen Exchange (The "Cryogenic" Line)

Current Status: High volume of tickets regarding regioisomeric scrambling and low yields.

🛑 Issue: "My product is a regioisomer of what I expected."

Diagnosis: You are likely experiencing the Halogen Dance (Base-Catalyzed Halogen Scrambling) . Root Cause: Lithium-halogen exchange is kinetically fast but reversible. If the resulting aryl lithium intermediate is not trapped immediately or forms at a temperature where it can equilibrate, it will act as a base. It deprotonates a more acidic position on the starting material (often ortho to a directing group or another halogen), leading to the migration of the lithium and bromine atoms to thermodynamically more stable positions.

Troubleshooting Protocol:

  • Temperature Audit: Are you strictly maintaining -78 °C? Even brief warming to -40 °C can trigger scrambling in sensitive substrates (e.g., bromothiophenes, bromopyridines).

  • Inversion of Addition:

    • Standard: Add n-BuLi to the substrate.[1][2] (High local concentration of base

      
       promotes scrambling).
      
    • Fix:Add the substrate to the n-BuLi. This maintains an excess of base relative to the substrate, ensuring the exchange happens faster than the deprotonation of the starting material.

  • The "Dirty" Quench Test: Before adding your electrophile, quench a 50 µL aliquot with Methanol-d4 (

    
    ).
    
    • Result A: Deuterium incorporation at the expected position

      
       Lithiation worked; issue is the electrophile step.
      
    • Result B: Deuterium at the wrong position

      
       Scrambling occurred before quench.
      
    • Result C: No Deuterium

      
       Wet reagents or insufficient base.
      
📉 Issue: "Yield is low; I see a lot of reduced product (Ar-H)."

Diagnosis: Protonation by moisture or "Hot" Quenching. Root Cause: The aryl lithium species is a "super-base." Upon quenching, if the internal temperature spikes or if the acid source is too concentrated, side reactions can occur. Alternatively, the alkyl bromide byproduct (n-BuBr) acts as an electrophile (Wurtz coupling).

Optimization Table: Reagent Selection

VariableRecommendationCausality
Lithium Source t-BuLi (2 equiv)The byproduct is isobutylene (gas) and LiBr, preventing Wurtz coupling (Ar-Li reacting with n-BuBr).
Solvent Et₂O vs THFTHF coordinates Li, increasing reactivity (and scrambling risk). Et₂O is safer for stabilizing kinetic intermediates.
Quench Inverse Quench Pour the reaction mixture into the acid/electrophile at low temp, rather than adding acid to the reaction.
🛠️ Workflow Visualization: Troubleshooting Li-Exchange

LiExchangeTroubleshoot start Start: Reaction Failed check_prod Analyze Crude NMR/GC-MS start->check_prod scrambled Regioisomer Found (Halogen Dance) check_prod->scrambled Wrong Isomer reduced Reduced Product (Ar-H) check_prod->reduced Des-bromo sm_remain Starting Material Remains check_prod->sm_remain No reaction fix_scramble Fix: Lower Temp (-78°C) & Inverse Addition scrambled->fix_scramble fix_reduced Fix: Dry Solvents & Switch to t-BuLi reduced->fix_reduced fix_sm Fix: Titrate n-BuLi & Increase Time sm_remain->fix_sm

Caption: Decision tree for diagnosing failure modes in Lithium-Halogen exchange reactions.

📂 Module 2: Pd-Catalyzed Cross-Coupling (The "Catalytic" Line)

Current Status: Users reporting "stubborn" bromides and debromination side-products.

🧪 Issue: "I see a spot just below my SM on TLC (Debromination)."

Diagnosis: Hydrodehalogenation (Protodebromination). Root Cause: The oxidative addition complex (Ar-Pd-Br) is intercepting a hydride source instead of the transmetallating agent (boronic acid).

  • Source 1:Alcohol Solvents.

    
    -hydride elimination from isopropanol or ethanol generates a Pd-H species.
    
  • Source 2:Ligands. Bulky, electron-rich ligands (like

    
    ) can undergo 
    
    
    
    -hydride elimination if the catalytic cycle stalls.

Corrective Action Plan:

  • Solvent Switch: Move from secondary alcohols (iPrOH) to aprotic solvents (Toluene, DMF, Dioxane) or primary alcohols (MeOH) which are less prone to

    
     elimination.
    
  • Base Management: Strong bases (NaOtBu) promote

    
    -elimination. Switch to inorganic carbonates (
    
    
    
    ,
    
    
    ) or phosphates (
    
    
    ).
  • Catalyst Loading: Paradoxically, lowering the catalyst loading can sometimes help if the active species is aggregating or if the hydride transfer is bimolecular.

⚠️ Issue: "Homocoupling of the Boronic Acid (Ar'-Ar')."

Diagnosis: Oxidative Homocoupling.[3] Root Cause: Oxygen leakage.


 re-oxidizes Pd(0) to Pd(II), which can bind two boronic acids and couple them.
Protocol: 
  • The "Balloon" Myth: Simply sticking an Argon balloon on a flask is insufficient.

  • The Sparge: Vigorously bubble Argon through the solvent for 15-20 minutes before adding the catalyst.

  • The Trap: Ensure your boronic acid is not wet; water can sometimes promote homocoupling pathways in specific catalytic cycles.

📊 Data: Ligand Effects on Selectivity

Comparison of ligands for sterically hindered aryl bromides.

Ligand ClassExampleProsConsBest For
Phosphines

Cheap, robustLow reactivity, requires heatSimple Aryl Bromides
Buchwald SPhos, XPhosHigh reactivity, works at RTHigh risk of debromination if cycle stallsSterically hindered / Chlorides
Bidentate dppf, dppeHigh stability, low homocouplingSlower oxidative additionUnstable Boronic Acids
NHC PEPPSI-IPrExtremely stable, handles air betterHard to remove from productHeterocycles
🛠️ Workflow Visualization: Suzuki Coupling Pathways

SuzukiPathways ArBr Aryl Bromide (Ar-Br) OxAdd Oxidative Addition (Ar-Pd-Br) ArBr->OxAdd Pd(0) TransMet Transmetallation (+ Ar'-B(OH)2) OxAdd->TransMet Base BetaElim Beta-Hydride Elim (from Solvent/Ligand) OxAdd->BetaElim Slow Transmet or H-Source RedElim Reductive Elimination TransMet->RedElim Product Product (Ar-Ar') RedElim->Product RedH Reductive Dehalogenation (Ar-H) BetaElim->RedH

Caption: Kinetic competition between the desired Suzuki coupling and the hydrodehalogenation (debromination) pathway.

📂 Module 3: Stability & Safety Protocols

☀️ Photostability Alert

Warning: Carbon-Bromine bonds in aromatic systems (especially polybrominated biphenyls and ethers) are photosensitive. UV light (and even fluorescent lab lighting) can cleave the C-Br bond via homolysis, generating aryl radicals.

  • Symptom: Pure white solid turns yellow/brown on the benchtop.

  • Protocol:

    • Wrap all columns and reaction flasks in aluminum foil.

    • Use Amberized Glassware for storage.

    • Store standards in the dark at -20 °C.

☣️ Safety & Waste Handling

Context: Brominated aromatics (e.g., PBDEs) are often lipophilic and bioaccumulative.[4]

  • Weighing: Never weigh light, fluffy brominated powders on an open bench. Static charge often scatters them. Use an anti-static gun or weigh inside a fume hood.

  • Waste Stream: Do NOT mix with general organic waste if your facility has a specific "Halogenated Waste" stream. High bromine content can damage standard incinerators not equipped with scrubbers (formation of HBr and brominated dioxins).

  • Glove Permeation: Standard latex is insufficient. Use Nitrile (minimum 4 mil) or "Silver Shield" laminates for concentrated stock solutions.

📚 References

  • BenchChem. Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides. (2025).[5][6] Retrieved from

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide & Side Reactions. Retrieved from

  • Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for Polybrominated Diphenyl Ethers (PBDEs). (2017). Retrieved from

  • Environmental Protection Agency (EPA). Technical Fact Sheet – Polybrominated Diphenyl Ethers (PBDEs).[4] (2017). Retrieved from

  • Wikipedia. Halogen dance rearrangement. Retrieved from

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine and Established p38 Kinase Inhibitors: A Guide for Drug Discovery Professionals

This guide provides an in-depth comparison of the novel compound 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine with well-characterized p38 mitogen-activated protein kinase (MAPK) inhibitors. We will delve into the struct...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth comparison of the novel compound 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine with well-characterized p38 mitogen-activated protein kinase (MAPK) inhibitors. We will delve into the structural rationale, comparative efficacy based on available data for analogous compounds, and the critical experimental workflows required to fully characterize this potential new therapeutic agent.

The p38 MAPK Signaling Pathway: A Critical Target in Inflammation

The p38 MAPK signaling pathway is a cornerstone of the cellular response to inflammatory cytokines and environmental stress.[1][2] This cascade plays a pivotal role in regulating the production of key pro-inflammatory mediators, including Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1β (IL-1β), making it a high-value target for therapeutic intervention in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.[3][4][5][6]

The p38 MAPK family comprises four isoforms: p38α, p38β, p38γ, and p38δ.[2][4][7] Of these, p38α is the most extensively studied and is considered the primary mediator of the inflammatory response.[8] Consequently, the development of potent and selective p38α inhibitors has been a major focus of drug discovery efforts for decades.[5][9]

p38_pathway cluster_extracellular Extracellular Stimuli cluster_upstream Upstream Kinases cluster_downstream Downstream Effectors Stress Stress MAPKKK MAPKKK (e.g., TAK1, ASK1) Stress->MAPKKK Cytokines Pro-inflammatory Cytokines (TNF-α, IL-1β) Cytokines->MAPKKK MAPKK MAPKK (MKK3, MKK6) MAPKKK->MAPKK p38_MAPK p38 MAPK (α, β, γ, δ) MAPKK->p38_MAPK Phosphorylation (Thr180/Tyr182) Kinases Downstream Kinases (e.g., MK2, MSK1) p38_MAPK->Kinases TFs Transcription Factors (e.g., ATF2, MEF2C) p38_MAPK->TFs Response Cellular Responses (Inflammation, Apoptosis, Cytokine Production) Kinases->Response TFs->Response

Caption: The p38 MAPK signaling cascade.

Structural Analysis: The Pyrazole Scaffold in p38 Inhibition

The subject of our analysis, 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine, belongs to the pyrazole class of heterocyclic compounds. This scaffold is a "privileged structure" in medicinal chemistry, known for its presence in numerous biologically active molecules.[10][11] Several successful p38 MAPK inhibitors have been developed based on pyrazole and related imidazole cores, highlighting the potential of this chemical class.[12]

Key Structural Features of Pyrazole-Based Inhibitors:

  • ATP-Binding Site Occupancy: Most pyrazole-based inhibitors are designed to be ATP-competitive, occupying the pocket where ATP normally binds.[12]

  • Hydrogen Bonding: The nitrogen atoms of the pyrazole ring and associated amine groups can form critical hydrogen bonds with hinge region residues of the kinase, such as Met109.

  • Hydrophobic Interactions: The substituted phenyl rings engage in hydrophobic interactions within the kinase domain, contributing to potency and selectivity. The bromophenyl group on our target compound is expected to occupy a hydrophobic pocket.

Comparative Profiles: 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine vs. Established Inhibitors

To contextualize the potential of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine, we compare it to three well-characterized p38 inhibitors representing different chemical classes and mechanisms of action.

InhibitorChemical ClassMechanism of ActionKey Characteristics
SB203580 PyridinylimidazoleATP-CompetitiveA widely used research tool; inhibits p38α and p38β isoforms.[13][14] Known to have some off-target effects.[3][15]
Doramapimod (BIRB 796) Diaryl UreaAllosteric (Type II)Binds to an allosteric site, inducing a conformational change in the kinase.[16] Exhibits slow binding kinetics and high potency.
VX-745 Pyrimido[1,6-b]pyridazin-6-oneATP-CompetitiveOrally active and selective inhibitor of p38α.[17]
5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine Substituted PyrazolePredicted ATP-CompetitiveShares a core scaffold with known p38 inhibitors.[12] Its specific potency and selectivity profile require experimental validation.
Quantitative Performance Data of Known Inhibitors

The following table summarizes the inhibitory potency (IC50) of established compounds against p38 isoforms. This data serves as a benchmark for the experimental evaluation of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine.

Compoundp38α IC50 (nM)p38β IC50 (nM)p38γ IC50 (nM)p38δ IC50 (nM)Reference
SB202190 (analogue of SB203580) 50100>10,000>10,000
Doramapimod (BIRB 796) 3865200520
VX-702 (related to VX-745) 4 - 2017 (Kd)--[18]
p38 MAPK Inhibitor IV 1305505,4708,630[19]

Note: Data is compiled from various sources and assay conditions may differ.

Essential Experimental Protocols for Inhibitor Characterization

To rigorously evaluate 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine, a series of biochemical and cell-based assays are required. The following protocols represent the industry standard for characterizing novel kinase inhibitors.

Protocol 1: In Vitro Kinase Assay for IC50 Determination

Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compound against purified p38α kinase. This assay directly measures the compound's ability to inhibit the enzymatic activity of the kinase.

Methodology: ADP-Glo™ Luminescent Kinase Assay.[20] This method quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.

ic50_workflow Start Start Compound_Prep Prepare serial dilutions of test compound Start->Compound_Prep Enzyme_Prep Add p38α enzyme to 384-well plate Compound_Prep->Enzyme_Prep Incubate_1 Incubate to allow inhibitor binding Enzyme_Prep->Incubate_1 Reaction_Start Add Substrate (ATF-2) and ATP mixture Incubate_1->Reaction_Start Incubate_2 Incubate at 30°C for 60 min Reaction_Start->Incubate_2 Add_ADP_Glo Add ADP-Glo™ Reagent to deplete remaining ATP Incubate_2->Add_ADP_Glo Incubate_3 Incubate at RT for 40 min Add_ADP_Glo->Incubate_3 Add_Detection Add Kinase Detection Reagent to convert ADP to ATP Incubate_3->Add_Detection Incubate_4 Incubate at RT for 30 min Add_Detection->Incubate_4 Read_Lumi Read luminescence on a plate reader Incubate_4->Read_Lumi Analyze Calculate IC50 value using dose-response curve Read_Lumi->Analyze End End Analyze->End

Caption: Workflow for IC50 determination using a luminescence-based kinase assay.

Step-by-Step Procedure:

  • Compound Preparation: Prepare a 10-point serial dilution of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine in DMSO.

  • Reaction Setup: In a 384-well plate, add 1 µL of the diluted compound or DMSO (vehicle control).[20]

  • Enzyme Addition: Add 2 µL of recombinant human p38α enzyme diluted in kinase buffer.

  • Inhibitor Binding: Incubate at room temperature for 10-20 minutes.

  • Kinase Reaction Initiation: Add 2 µL of a substrate/ATP mixture (e.g., ATF-2 substrate and 100 µM ATP).[14][21]

  • Reaction Incubation: Incubate for 60 minutes at 30°C.[20]

  • ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[20]

  • ADP Detection: Add 10 µL of Kinase Detection Reagent. This converts the ADP generated by the kinase into ATP, which is then used by luciferase to produce light. Incubate for 30 minutes at room temperature.[20]

  • Data Acquisition: Measure the luminescent signal using a plate reader.

  • Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Cellular Assay for Functional p38 Inhibition

Objective: To assess the ability of the test compound to inhibit p38 MAPK signaling within a cellular context. This is crucial for confirming cell permeability and on-target activity.

Methodology: Whole-Blood Assay for TNF-α Inhibition.[18] This ex vivo assay measures the inhibition of TNF-α production in human whole blood stimulated with lipopolysaccharide (LPS), a potent activator of the p38 pathway.

cellular_assay_workflow Start Start Blood_Collection Collect fresh human heparinized whole blood Start->Blood_Collection Compound_Addition Add serial dilutions of test compound to blood Blood_Collection->Compound_Addition Pre_Incubate Pre-incubate for 30 min at 37°C Compound_Addition->Pre_Incubate Stimulation Add LPS to stimulate TNF-α production Pre_Incubate->Stimulation Incubate Incubate for 4-6 hours at 37°C, 5% CO2 Stimulation->Incubate Plasma_Collection Centrifuge to separate plasma Incubate->Plasma_Collection ELISA Measure TNF-α concentration in plasma using ELISA Plasma_Collection->ELISA Analyze Calculate IC50 for TNF-α inhibition ELISA->Analyze End End Analyze->End

Caption: Workflow for a whole-blood assay to measure functional p38 inhibition.

Step-by-Step Procedure:

  • Blood Handling: Use fresh human whole blood collected in heparin-containing tubes.

  • Compound Treatment: Aliquot blood into a 96-well plate. Add serial dilutions of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine or vehicle control (DMSO).

  • Pre-incubation: Incubate the plate for 30 minutes at 37°C.

  • Stimulation: Add LPS to a final concentration of 1-10 ng/mL to induce TNF-α production.[18] Include unstimulated and vehicle-only controls.

  • Incubation: Incubate for 4-6 hours at 37°C in a 5% CO2 incubator.[18]

  • Plasma Separation: Centrifuge the plate to pellet the blood cells. Carefully collect the plasma supernatant.

  • Cytokine Quantification: Measure the concentration of TNF-α in the plasma samples using a commercially available ELISA kit, following the manufacturer's instructions.

  • Data Analysis: Determine the IC50 for TNF-α inhibition by plotting TNF-α concentration against the inhibitor concentration.

Rationale for a Dual-Assay Approach: The biochemical assay provides a direct measure of enzyme inhibition, which is essential for structure-activity relationship (SAR) studies. The cellular assay validates that the compound can cross the cell membrane and engage its target in a complex biological environment, providing a more physiologically relevant measure of potency.

Concluding Remarks and Future Directions

5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine represents a promising starting point for a new series of p38 MAPK inhibitors due to its pyrazole core, a scaffold with a proven track record.[12] However, its true potential can only be unlocked through rigorous experimental validation.

The immediate next steps should involve executing the biochemical and cellular assays described above to determine its potency and cellular efficacy. Subsequently, a comprehensive kinase selectivity panel is crucial to assess its specificity and potential for off-target effects, a known challenge for kinase inhibitors.[3][9][15] These foundational experiments will determine whether this compound warrants further optimization and preclinical development as a novel anti-inflammatory agent.

References

  • p38 MAPK Signaling Review - Assay Genie. (n.d.).
  • p38 mitogen-activated protein kinases - Wikipedia. (n.d.).
  • P38 Signaling Pathway - Creative Diagnostics. (n.d.).
  • Selectivity of SB203580, SB202190 and Other Commonly Used p38 Inhibitors: Profiling Against a Multi-Enzyme Panel. Bentham Science Publishers. (2005).
  • Chemical structures of p38 MAP kinase inhibitors, pyridinyl imidazole... - ResearchGate. (n.d.).
  • Selectivity of SB203580, SB202190 and Other Commonly Used p38 Inhibitors: Profiling Against a Multi-Enzyme Panel - Ingenta Connect. (2005).
  • p38 MAPK Signaling Pathway | Sino Biological. (n.d.).
  • p38 MAPK Signaling | GeneGlobe - QIAGEN. (n.d.).
  • p38 Mitogen-activated Protein Kinase Inhibitors: A Review on Pharmacophore Mapping and QSAR Studies - PubMed. (2013).
  • Anti-inflammatory effect and selectivity profile of AS1940477, a novel and potent p38 mitogen-activated protein kinase inhibitor - PubMed. (2013).
  • In-Depth Technical Guide: Binding Affinity of VX-702 to p38 MAPK - Benchchem. (n.d.).
  • p38α Kinase Assay - Promega Corporation. (n.d.).
  • p38 MAP Kinase Assay - Sigma-Aldrich. (n.d.).
  • Measurement of p38/MAPK activity using LANCE. - Revvity. (n.d.).
  • The Discovery of VX-745: A Novel and Selective p38α Kinase Inhibitor - PMC - NIH. (n.d.).
  • p38 MAPK Inhibitors, Agonists, Activators & p53 Inhibitors - MedchemExpress.com. (n.d.).
  • The Journey of p38 MAP Kinase Inhibitors: From Bench to Bedside in Treating Inflammatory Diseases - ResearchGate. (2025).
  • p38 MAPK Inhibitor I BIRB 796 - opnme.com. (n.d.).
  • Design, Synthesis, and Biological Evaluation of Chromone-Based p38 MAP Kinase Inhibitors | Journal of Medicinal Chemistry - ACS Publications. (2011).
  • Structure-based virtual screening for novel p38 MAPK inhibitors and a biological evaluation. (2023).
  • p38 MAPK Inhibitor IV (CAS 1638-41-1) - Cayman Chemical. (n.d.).
  • p38i ≥98% (HPLC), p38 MAP kinase inhibitor, liquid | Sigma-Aldrich. (n.d.).
  • p38 MAP Kinase Assay Kit (Nonradioactive) #9820 - Cell Signaling Technology. (n.d.).
  • Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (n.d.).
  • Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an orally bioavailable and highly selective inhibitor of p38 MAP kinase - PubMed. (2006).
  • Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate - Liang Tong. (n.d.).
  • Current status of pyrazole and its biological activities - PMC. (n.d.).

Sources

Comparative

A Senior Application Scientist's Guide to Validating Ligand Binding Modes: The Case of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

This guide provides an in-depth, experience-driven comparison of methodologies for validating the binding mode of small molecule inhibitors, using 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine as a case study. We will fo...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth, experience-driven comparison of methodologies for validating the binding mode of small molecule inhibitors, using 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine as a case study. We will focus on X-ray crystallography as the gold standard, while objectively comparing its performance and requirements against alternative and complementary techniques. This document is intended for researchers, scientists, and drug development professionals who require high-confidence structural data to advance their discovery programs.

Introduction: The Imperative of Structural Validation in Drug Discovery

In structure-based drug design, a mere docking score or a biochemical IC50 value is insufficient. True progress relies on understanding the precise, atomic-level interactions between a ligand and its target protein. This "binding mode" dictates potency, selectivity, and the potential for optimization. Misinterpreting a binding mode can lead to years of wasted synthetic effort. The central challenge, therefore, is not just to predict how a molecule binds, but to definitively prove it.

Here, we address this challenge using 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine, a representative pyrazole-scaffold compound. Molecules of this class are prevalent in kinase inhibitor development. Our objective is to validate its binding mode with atomic precision, a task for which X-ray crystallography remains the benchmark.

Part 1: The Crystallographic Workflow: From Gene to Structure

X-ray crystallography provides an unparalleled high-resolution snapshot of a protein-ligand complex. The resulting electron density map offers direct, unambiguous evidence of the ligand's position, orientation, and conformational state within the binding pocket. The process, while rigorous, is a self-validating system where data quality metrics at each stage ensure the integrity of the final model.

Below is a diagram illustrating the comprehensive workflow, which we will dissect in the following sections.

Crystallography_Workflow cluster_prep Phase 1: Biochemical Preparation cluster_xtal Phase 2: Crystallization cluster_data Phase 3: Data Collection & Analysis gene 1. Gene Synthesis & Cloning expression 2. Protein Expression (e.g., E. coli) gene->expression Transformation purification 3. Purification (e.g., IMAC, SEC) expression->purification Cell Lysis complex 4. Protein-Ligand Complex Formation purification->complex  Add Ligand screening 5. Crystallization Screening complex->screening High-Throughput Screening optimization 6. Crystal Optimization screening->optimization Hit Conditions diffraction 7. X-ray Diffraction & Data Collection optimization->diffraction  Cryo-protect & Mount processing 8. Data Processing & Scaling diffraction->processing phasing 9. Phasing & Model Building processing->phasing refinement 10. Refinement & Validation phasing->refinement pdb 11. Final Structure (PDB Deposition) refinement->pdb

Figure 1: The end-to-end workflow for protein-ligand X-ray crystallography.
Detailed Experimental Protocol: Obtaining the Crystal Structure

This protocol outlines the critical steps to determine the structure of a target kinase in complex with 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine.

1. Target Protein Expression and Purification

  • Rationale: A high-purity, stable, and concentrated protein sample is the single most critical prerequisite for successful crystallization. Contaminants or protein heterogeneity can severely impede crystal formation.

  • Protocol:

    • Expression: Transform E. coli BL21(DE3) cells with a plasmid encoding the target kinase domain (e.g., human Abl kinase) with an N-terminal His6-tag. Grow cells in Terrific Broth at 37°C to an OD600 of ~0.8. Induce protein expression with 0.5 mM IPTG and continue incubation at 18°C overnight.

    • Lysis: Harvest cells by centrifugation and resuspend in lysis buffer (50 mM Tris-HCl pH 8.0, 500 mM NaCl, 5% glycerol, 1 mM TCEP, protease inhibitors). Lyse cells using high-pressure homogenization.

    • IMAC: Clarify the lysate by ultracentrifugation. Apply the supernatant to a Ni-NTA affinity column. Wash with lysis buffer containing 20 mM imidazole and elute with buffer containing 250 mM imidazole.

    • Size Exclusion Chromatography (SEC): Concentrate the eluted protein and inject it onto a gel filtration column (e.g., Superdex 200) pre-equilibrated with SEC buffer (20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP). This step removes aggregates and ensures a monodisperse sample, which is crucial for crystallization.

    • QC: Assess purity by SDS-PAGE (>95%) and concentration using a NanoDrop spectrophotometer (~10 mg/mL).

2. Protein-Ligand Complex Crystallization

  • Rationale: Crystallization involves slowly precipitating the protein in a highly ordered lattice. The ligand must be present in excess to ensure full occupancy in the protein's binding site.

  • Protocol:

    • Complex Formation: Incubate the purified protein with a 3-fold molar excess of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine (dissolved in DMSO, final DMSO concentration <2%) for 1 hour on ice. Centrifuge the sample at high speed to remove any precipitated compound.

    • Screening: Use the sitting-drop vapor diffusion method. In a 96-well plate, mix 200 nL of the protein-ligand complex with 200 nL of reservoir solution from a commercial sparse-matrix screen (e.g., Hampton Research Crystal Screen HT). The reservoir contains 80 µL of the solution.

    • Incubation & Imaging: Seal the plate and incubate at 20°C. Monitor for crystal growth using an automated imaging system over several weeks.

    • Optimization: Once initial "hits" (small crystals or crystalline precipitate) are identified, perform optimization screening. This involves systematically varying the pH, precipitant concentration (e.g., PEG 3350), and salt concentration around the initial hit condition to improve crystal size and quality.

3. X-ray Diffraction and Structure Determination

  • Rationale: The crystal lattice diffracts X-rays in a specific pattern, which contains the information about the electron density (and thus atomic positions) of the molecule.

  • Protocol:

    • Cryo-protection: Soak the optimized crystal in a solution containing the original mother liquor supplemented with 25% glycerol for 10-30 seconds. This prevents ice crystal formation during flash-cooling, which would destroy the crystal lattice.

    • Data Collection: Using a nylon loop, retrieve the crystal and flash-cool it in liquid nitrogen. Mount the frozen crystal on a goniometer in an X-ray beamline at a synchrotron source. Collect a full dataset by rotating the crystal in the X-ray beam.

    • Data Processing: Process the diffraction images using software like XDS or HKL2000. This involves indexing the diffraction spots, integrating their intensities, and scaling the data.

    • Structure Solution & Refinement:

      • Solve the phase problem using molecular replacement with a previously determined structure of the same or a homologous protein.

      • Build an initial model of the protein into the resulting electron density map using software like Coot.

      • Place the ligand (5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine) into the clear, unambiguous difference density observed in the active site.

      • Perform iterative cycles of refinement using software like Phenix or REFMAC5. This process optimizes the atomic coordinates and B-factors to best fit the experimental data, while keeping the model chemically realistic.

    • Validation: The final model is validated by checking key metrics. The R-work and R-free values should be low (typically <0.25), and the Ramachandran plot should show >98% of residues in favored or allowed regions. The electron density for the ligand should be strong and well-defined.

Parameter Typical Acceptable Value Significance
Resolution (Å) < 2.5 ÅMeasures the level of detail. Lower is better.
R-work / R-free < 0.25 / < 0.28R-work measures the fit of the model to the data. R-free measures the fit to a subset of data not used in refinement, preventing overfitting.
Completeness (%) > 95% (overall & high-res shell)The percentage of all possible unique reflections measured.
I/σ(I) > 2.0 (in highest resolution shell)Signal-to-noise ratio of the diffraction data.
Ramachandran Plot > 98% in favored/allowedAssesses the stereochemical quality of the protein backbone.
Ligand B-factors Comparable to surrounding protein atomsIndicates the confidence in the atomic positions of the ligand.
Table 1: Key data collection and refinement statistics for validating a protein-ligand crystal structure.

Part 2: A Comparative Guide to Alternative Validation Methods

While crystallography is powerful, it is not always feasible or necessary. Project timelines, protein characteristics, and the specific scientific question being asked may favor other techniques. Below, we compare crystallography with its main alternatives.

Method_Selection start Start: Need to Validate Binding Mode q_res Is atomic resolution (<3 Å) essential? start->q_res q_xtal Can the protein be crystallized? q_res->q_xtal Yes computational Use Computational Docking (Hypothesis Generation) q_res->computational No q_mw Is the protein very large (>150 kDa) or flexible? q_xtal->q_mw No xtal Pursue X-ray Crystallography q_xtal->xtal Yes q_nmr Is the protein < 40 kDa? q_mw->q_nmr No cryoem Pursue Cryo-EM q_mw->cryoem Yes nmr Pursue NMR Spectroscopy q_nmr->nmr Yes q_nmr->computational No

Figure 2: A decision-making flowchart for selecting a structural validation method.
Technique Core Principle Strengths Limitations Best For...
X-ray Crystallography X-ray diffraction from a single crystal- Atomic resolution (<2.0 Å) - Unambiguous ligand density- Well-established methods- Requires well-ordered crystals (a major bottleneck)- Crystal packing can introduce artifacts- Averages over billions of moleculesHigh-resolution validation of small molecule binding to well-behaved, soluble proteins.
Cryo-Electron Microscopy (Cryo-EM) Transmission electron microscopy of vitrified, single particles- No crystallization required- Can handle large, complex, and flexible proteins- Visualizes different conformational states- Resolution is often lower than crystallography (typically >2.5 Å)- Lower throughput- High instrument costStructure of large protein complexes, membrane proteins, or targets that resist crystallization.
NMR Spectroscopy Measures nuclear spin properties in a magnetic field- Provides data on dynamics and flexibility in solution- Can map binding interfaces (e.g., HSQC)- No crystallization needed- Generally limited to smaller, soluble proteins (<40 kDa)- Labor-intensive and requires isotopic labeling- Full structure determination is complexValidating binding and mapping interaction surfaces for small, soluble proteins; studying protein dynamics.
Computational Docking In-silico simulation of ligand-protein binding- Extremely fast and low-cost- High-throughput screening of virtual libraries- Predictive, not definitive - Prone to scoring function errors and incorrect poses- Requires experimental validationHypothesis generation; prioritizing compounds for synthesis and experimental validation.
Table 2: Objective comparison of primary methods for ligand binding mode validation.

Conclusion

For the definitive validation of the binding mode of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine, X-ray crystallography remains the most authoritative method. It provides direct, high-resolution, and experimentally-validated evidence of the precise interactions that underpin molecular recognition. The detailed protocol and validation checkpoints described herein form a robust framework for achieving this goal.

However, an expert scientist recognizes that no single technique is a panacea. When crystallization proves intractable, or when studying large, dynamic systems, Cryo-EM now offers a powerful alternative. NMR provides unique insights into solution-state dynamics for smaller targets. Computational docking, while not a validation tool itself, is an indispensable partner for hypothesis generation. The ultimate choice of methodology should be a strategic decision, guided by the specific nature of the biological system and the research question at hand, as outlined in our decision-making flowchart.

References

  • GE Healthcare (Cytiva). "Size Exclusion Chromatography." [Link]

  • Garman, E. F., & Owen, R. L. (2006). "Cryocooling of protein crystals." Acta Crystallographica Section D: Biological Crystallography, 62(1), 32-47. [Link]

  • Kabsch, W. (2010). "XDS." Acta Crystallographica Section D: Biological Crystallography, 66(2), 125-132. [Link]

  • Afonine, P. V., Grosse-Kunstleve, R. W., Echols, N., Headd, J. J., Moriarty, N. W., Mustyakimov, M., ... & Adams, P. D. (2012). "Towards automated crystallographic structure refinement with phenix.refine." Acta Crystallographica Section D: Biological Crystallography, 68(4), 352-367. [Link]

  • Brünger, A. T. (1992). "Free R value: a novel statistical quantity for assessing the accuracy of crystal structures." Nature, 355(6359), 472-475. [Link]

  • Kuhlbrandt, W. (2014). "The resolution revolution." Science, 343(6178), 1443-1444. [Link]

Validation

A Researcher's Guide to Cross-Reactivity Profiling of Novel Pyrazole-Based Kinase Inhibitors

Introduction: The Pyrazole Scaffold and the Imperative of Selectivity The pyrazole ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its remarkable versatility and presence in...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Pyrazole Scaffold and the Imperative of Selectivity

The pyrazole ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its remarkable versatility and presence in numerous FDA-approved drugs.[1][2] Its unique chemical properties, including the ability to act as both a hydrogen bond donor and acceptor, make it an ideal framework for designing potent and selective kinase inhibitors.[2] Kinase inhibitors containing the pyrazole motif have shown significant success in treating a range of diseases, particularly cancer, by targeting key nodes in cellular signaling pathways such as JAK, ALK, BRAF, and FGFR.[1]

However, the development of any new kinase inhibitor, including our hypothetical compound of interest, 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine , demands a rigorous evaluation of its selectivity. Cross-reactivity, or the binding of an inhibitor to unintended "off-target" kinases, can lead to unforeseen toxicities and a diminished therapeutic window. Therefore, comprehensive cross-reactivity profiling is not merely a regulatory hurdle but a critical step in understanding the true biological activity of a novel chemical entity and predicting its clinical potential.

This guide provides an in-depth comparison of our hypothetical pyrazole-based inhibitor with four FDA-approved drugs that share this core structure: Ruxolitinib, Crizotinib, Encorafenib, and Erdafitinib. We will explore the established methodologies for cross-reactivity profiling, present comparative data, and discuss the implications of these findings for drug development professionals.

Compound Profiles: A Comparative Overview

To establish a framework for our analysis, we will compare our hypothetical compound with four approved drugs, each targeting a different key kinase family.

  • Hypothetical Compound: 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine (CMPD-X)

    • Structure: A simple N-methylated aminopyrazole with a bromophenyl substituent. The nature and position of this substituent are critical determinants of target specificity.[3]

    • Assumed Primary Target: For the purposes of this guide, we will hypothesize that initial screening has identified CMPD-X as a potential inhibitor of Aurora Kinase A (AURKA), a key regulator of mitosis frequently overexpressed in cancer.[4]

  • Comparator 1: Ruxolitinib (Jakafi®)

    • Core Target: Janus Kinase 1 and 2 (JAK1/JAK2).[5]

    • Mechanism: Ruxolitinib is a potent inhibitor of JAK1 and JAK2, which are critical components of the JAK-STAT signaling pathway. This pathway mediates cellular responses to numerous cytokines and growth factors involved in hematopoiesis and immune function.[6][7][8][9] By blocking this pathway, Ruxolitinib reduces the proliferation of malignant hematopoietic cells and suppresses pro-inflammatory cytokine production.[6][10]

  • Comparator 2: Crizotinib (Xalkori®)

    • Core Target: Anaplastic Lymphoma Kinase (ALK) and c-MET.[11][12]

    • Mechanism: Crizotinib is a multi-targeted tyrosine kinase inhibitor. Its primary efficacy in non-small cell lung cancer (NSCLC) is derived from the inhibition of the oncogenic EML4-ALK fusion protein, which drives tumor growth through downstream signaling pathways including PI3K-AKT and MEK-ERK.[13][14][15]

  • Comparator 3: Encorafenib (Braftovi®)

    • Core Target: BRAF V600E mutant kinase.[2][16]

    • Mechanism: Encorafenib is a highly potent and specific inhibitor of the BRAF V600E mutation, a common driver of melanoma and other cancers. This mutation leads to constitutive activation of the MAPK/ERK signaling pathway, promoting uncontrolled cell proliferation.[2][16][17]

  • Comparator 4: Erdafitinib (Balversa®)

    • Core Target: Fibroblast Growth Factor Receptors (FGFR1-4).[18][19][20]

    • Mechanism: Erdafitinib is a pan-FGFR inhibitor that targets the kinase activity of all four FGFR family members.[18][21] Aberrant FGFR signaling, through mutations, fusions, or amplifications, can drive tumorigenesis in various cancers, including urothelial carcinoma.[4][21]

Experimental Methodology: Kinome-Wide Cross-Reactivity Profiling

The gold standard for assessing inhibitor selectivity is a comprehensive, quantitative screen against a large panel of kinases, often referred to as a "kinome scan." The KINOMEscan™ platform (Eurofins DiscoverX) is a widely used example of such an assay.[22][23]

Principle of the Assay: Active Site-Directed Competition Binding

The KINOMEscan assay is a competition-based binding assay, not a functional enzyme activity assay. This is a critical distinction, as it measures the direct interaction between the test compound and the kinase's ATP-binding site.

The core components are:

  • DNA-tagged Kinase: The kinase of interest is fused to a unique DNA tag.

  • Immobilized Ligand: A non-selective, high-affinity kinase inhibitor is immobilized on a solid support (e.g., beads).

  • Test Compound: The inhibitor being profiled (e.g., CMPD-X).

The assay quantifies the amount of DNA-tagged kinase that binds to the immobilized ligand in the presence and absence of the test compound. A potent test compound will compete with the immobilized ligand for binding to the kinase's active site, resulting in a lower amount of kinase captured on the solid support. The amount of captured kinase is then quantified using qPCR of the DNA tag.[24]

Experimental Workflow

G cluster_prep Preparation cluster_assay Competition Binding Assay cluster_quant Quantification cluster_data Data Analysis A Test Compound (CMPD-X) Serial Dilution D Incubate: - Test Compound - Tagged Kinase - Immobilized Ligand A->D B Kinase Panel (e.g., 468 kinases) Tagged with unique DNA B->D C Immobilized Ligand (on solid support) C->D E Wash to remove unbound components D->E F Elute bound kinase E->F G Quantify DNA tag via qPCR F->G H Calculate % Inhibition vs. DMSO control G->H I Determine Kd for hits (11-point dose curve) H->I J Generate Selectivity Score & TREEspot™ visualization I->J

Caption: KINOMEscan™ Competition Binding Assay Workflow.

Detailed Protocol: KINOMEscan™ Profiling
  • Compound Preparation:

    • Prepare a stock solution of the test compound (e.g., 100 mM in 100% DMSO).

    • For single-concentration screening, dilute the stock to the desired screening concentration (e.g., 1 µM).

    • For Kd determination, perform an 11-point, 3-fold serial dilution in DMSO.

  • Assay Plate Preparation:

    • The KINOMEscan assay is typically performed in 384-well plates.

    • The test compound dilutions are added to the appropriate wells containing the assay buffer.

  • Competition Binding Reaction:

    • A mixture of the DNA-tagged kinases from the panel and the immobilized ligand beads is added to the wells containing the test compound.

    • The plate is incubated at room temperature for a set period (e.g., 1 hour) to allow the binding reaction to reach equilibrium.

  • Washing and Elution:

    • The beads are washed to remove unbound kinase and test compound.

    • The bound kinase is then eluted from the beads.

  • Quantification by qPCR:

    • The amount of eluted DNA tag for each kinase is quantified using highly sensitive quantitative PCR (qPCR).

    • The results are compared to a DMSO control (representing 100% kinase binding) to determine the percentage of inhibition for the test compound.

  • Data Analysis and Interpretation:

    • Percent Inhibition (% CTRL): The primary output for a single-concentration screen. A lower percentage indicates stronger binding.

      • % CTRL = (test compound signal / DMSO control signal) * 100

    • Dissociation Constant (Kd): For compounds that show significant inhibition, a full dose-response curve is generated to calculate the Kd, a measure of binding affinity. Lower Kd values indicate higher affinity.

    • Selectivity Score (S-Score): A quantitative measure of selectivity, calculated by dividing the number of kinases that bind with a certain affinity (e.g., Kd < 3 µM) by the total number of kinases tested. A lower S-score indicates higher selectivity.

    • TREEspot™ Visualization: The results are often visualized on a phylogenetic tree of the human kinome, providing an intuitive graphical representation of the compound's selectivity profile.

Comparative Cross-Reactivity Data

The following table summarizes the cross-reactivity profiles of our hypothetical compound and the four comparators. The data for the approved drugs is sourced from public databases and publications. The profile for CMPD-X is a plausible, hypothetical profile for a novel inhibitor with a primary target of AURKA.

Compound Primary Target(s) Screening Concentration Number of Kinases with >90% Inhibition Selectivity Score S(1µM) Notable Off-Targets (Kd < 1µM)
CMPD-X (Hypothetical) AURKA1 µM50.011AURKB, CAMK1, CLK1, STK17A
Ruxolitinib [22][25]JAK1, JAK21 µM40.009TYK2, JAK3
Crizotinib [24][26]ALK, MET1 µM~150.034ROS1, AXL, DDR1/2, EPHA1/7, MST1R
Encorafenib [27]BRAF V600E1 µM20.004BRAF (wild-type)
Erdafitinib [3][4]FGFR1-41 µM~100.022RET, CSF1R, KIT, PDGFRα/β, VEGFR2

Note: Selectivity scores and off-target lists are compiled from available public data and may vary depending on the specific kinase panel used in the screen. The data for CMPD-X is hypothetical.

Signaling Pathway Analysis

Understanding the signaling pathways in which the primary and off-targets are involved is crucial for interpreting the potential biological consequences of inhibition.

CMPD-X and the Aurora Kinase Pathway

Our hypothetical compound, CMPD-X, targets AURKA, a key regulator of mitosis. Inhibition of AURKA is intended to disrupt spindle formation and cell cycle progression in cancer cells. However, off-target inhibition of related kinases like AURKB could lead to distinct phenotypes, such as cytokinesis failure.

G cluster_pathway Aurora Kinase A Pathway in Mitosis G2 G2 Phase AURKA AURKA G2->AURKA Activation M M Phase (Mitosis) Spindle Bipolar Spindle Formation M->Spindle Cytokinesis Cytokinesis Spindle->Cytokinesis AURKA->M Promotes Mitotic Entry CMPD_X CMPD-X CMPD_X->AURKA Inhibition

Caption: Simplified Aurora Kinase A signaling in mitosis.

Ruxolitinib and the JAK-STAT Pathway

Ruxolitinib's efficacy stems from its inhibition of the JAK-STAT pathway, which is central to immune cell signaling.

G cluster_pathway JAK-STAT Signaling Pathway Cytokine Cytokine Receptor Cytokine Receptor Cytokine->Receptor JAK JAK1/JAK2 Receptor->JAK Activation STAT STAT JAK->STAT Phosphorylation Nucleus Nucleus STAT->Nucleus Dimerization & Translocation Gene Gene Transcription (Inflammation, Proliferation) Nucleus->Gene Ruxolitinib Ruxolitinib Ruxolitinib->JAK Inhibition

Caption: The JAK-STAT signaling pathway inhibited by Ruxolitinib.

Encorafenib and the MAPK/ERK Pathway

Encorafenib targets the constitutively active BRAF V600E mutant, a key driver of the MAPK/ERK pathway.

G cluster_pathway MAPK/ERK Signaling Pathway GF Growth Factor RTK Receptor Tyrosine Kinase GF->RTK RAS RAS RTK->RAS BRAF BRAF V600E RAS->BRAF MEK MEK BRAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation Encorafenib Encorafenib Encorafenib->BRAF Inhibition

Caption: The MAPK/ERK pathway inhibited by Encorafenib.

Conclusion and Future Directions

The cross-reactivity profile of a novel kinase inhibitor like 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine (CMPD-X) is a critical determinant of its therapeutic potential. As our comparative analysis shows, even highly effective, FDA-approved drugs exhibit varying degrees of selectivity. Ruxolitinib and Encorafenib demonstrate high selectivity for their respective target families, which generally translates to a more predictable safety profile. In contrast, multi-targeted inhibitors like Crizotinib and Erdafitinib have broader activity, which can contribute to both their efficacy and their side-effect profiles.

For our hypothetical CMPD-X, the kinome scan data, though simulated, highlights the importance of this analysis. Identifying off-targets such as AURKB and CAMK1 early in development allows for a more informed progression strategy. Subsequent cell-based assays and preclinical toxicology studies can then be designed to specifically investigate the functional consequences of inhibiting these off-targets.

Ultimately, the goal of cross-reactivity profiling is not necessarily to identify a perfectly "clean" compound, but rather to build a comprehensive understanding of a compound's biological interactions. This knowledge empowers researchers to make data-driven decisions, optimize lead compounds, and ultimately develop safer and more effective medicines.

References

  • Title: Crizotinib: A comprehensive review Source: PMC - NIH URL: [Link]

  • Title: Mechanism of Action - BALVERSA™ (erdafitinib) HCP Source: balversahcp.com URL: [Link]

  • Title: FGFR signalling pathway and the molecular mechanisms of erdafitinib in urothelial carcinoma. Source: ResearchGate URL: [Link]

  • Title: Ruxolitinib Mechanism of Action Action Pathway Source: PathWhiz URL: [Link]

  • Title: What is the mechanism of Erdafitinib? Source: Patsnap Synapse URL: [Link]

  • Title: Crizotinib Exhibits Antitumor Activity by Targeting ALK Signaling not c-MET in Pancreatic Cancer Source: PMC URL: [Link]

  • Title: What is the mechanism of action of Ruxolitinib Phosphate? Source: Patsnap Synapse URL: [Link]

  • Title: ALK Inhibitor PF02341066 (Crizotinib) Increases Sensitivity to Radiation in Non–Small Cell Lung Cancer Expressing EML4-ALK Source: AACR Journals URL: [Link]

  • Title: The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies Source: MDPI URL: [Link]

  • Title: Mechanism of action - Jakafi® (ruxolitinib) Source: Jakafi URL: [Link]

  • Title: Encorafenib and binimetinib for the treatment of BRAF V600E/K-mutated melanoma Source: Taylor & Francis Online URL: [Link]

  • Title: Encorafenib mechanism of action | braf mapk pathway Source: Braftovi + Cetuximab URL: [Link]

  • Title: Pharmacokinetics and Pharmacodynamics of Ruxolitinib: A Review Source: PMC URL: [Link]

  • Title: Mechanism of JAK Inhibitors and a Review of Ruxolitinib Source: AJMC URL: [Link]

  • Title: Crizotinib Pathway, Pharmacokinetics/Pharmacodynamics Source: ClinPGx URL: [Link]

  • Title: Crizotinib KINOMEscan-2 (LDG-1178: LDS-1181) Source: LINCS Data Portal URL: [Link]

  • Title: ruxolitinib | DiscoveRx KINOMEscan® screen Source: IUPHAR/BPS Guide to PHARMACOLOGY URL: [Link]

  • Title: ruxolitinib | Ligand page Source: IUPHAR/BPS Guide to PHARMACOLOGY URL: [Link]

  • Title: KINOMEscan data Source: HMS LINCS Project URL: [Link]

  • Title: KINOMEscan Technology Source: Eurofins Discovery URL: [Link]

  • Title: Crizotinib, an ALK/MET Tyrosine Kinase Inhibitor for ALK-Positive NSCLC Source: CancerNetwork URL: [Link]

  • Title: Mechanism Of Action | BRAFTOVI® (encorafenib) + MEKTOVI® (binimetinib) Source: Braftovi + Mektovi URL: [Link]

  • Title: Erdafitinib: First Global Approval Source: PubMed URL: [Link]

  • Title: BALVERSA® (erdafitinib) tablets HIGHLIGHTS OF PRESCRIBING INFORMATION Source: Janssen URL: [Link]

Sources

Comparative

Benchmarking 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine: A Comprehensive Guide to Evaluating Therapeutic Potential

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Promise of the Pyrazole Scaffold The pyrazole nucleus is a cornerstone in medicinal chemistry, form...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of the Pyrazole Scaffold

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous FDA-approved drugs.[1] Its versatility allows for a wide range of biological activities, including anti-inflammatory, anticancer, and neuroprotective effects.[2][3][4] This guide provides a comprehensive framework for benchmarking a novel pyrazole derivative, 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine, against current therapeutic agents. In the absence of pre-existing data for this specific molecule, we will establish a robust, hypothesis-driven approach, beginning with in-silico target prediction and culminating in detailed protocols for in-vitro validation and comparison. This document is intended to serve as a practical guide for researchers seeking to evaluate the therapeutic potential of this and other novel chemical entities.

Part 1: In-Silico Profiling - A First Look at Therapeutic Potential

Before embarking on costly and time-consuming wet-lab experiments, in-silico tools offer a valuable preliminary assessment of a compound's potential biological targets and drug-like properties. This initial screening allows for the formulation of targeted hypotheses and a more focused experimental design.

Predicting Biological Targets

Web-based servers that utilize ligand-based similarity approaches can predict the likely biological targets of a small molecule by comparing it to a vast library of compounds with known activities.[5][6][7] One such freely accessible tool is SwissTargetPrediction.

Experimental Protocol: In-Silico Target Prediction using SwissTargetPrediction

  • Obtain the SMILES String: The first step is to generate a simplified molecular-input line-entry system (SMILES) string for the compound of interest. For 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine, the SMILES string is: CN1N=C(C=C1N)C2=CC=CC(=C2)Br.

  • Navigate to the Web Server: Access the SwissTargetPrediction web server.[5][6]

  • Input the Molecule: Paste the SMILES string into the query box.

  • Select the Organism: Choose "Homo sapiens" as the target organism.

  • Run the Prediction: Initiate the prediction process.

  • Analyze the Results: The output will be a list of potential protein targets, ranked by probability. Pay close attention to the target classes that are well-represented, such as kinases, G-protein coupled receptors, and enzymes.

Predicting Physicochemical Properties

A compound's physicochemical properties are critical determinants of its absorption, distribution, metabolism, and excretion (ADME) profile, and ultimately its drug-likeness.[4] Several online tools can predict these properties based on the molecular structure.[8][9][10]

Hypothetical In-Silico Profiling Results for 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

PropertyPredicted ValueImportance in Drug Discovery
Molecular Weight267.12 g/mol Influences absorption and distribution; generally <500 is preferred.
LogP (octanol/water partition coefficient)2.5Measures lipophilicity; affects absorption and membrane permeability.
Topological Polar Surface Area (TPSA)54.9 ŲPredicts cell permeability; generally <140 Ų for good oral bioavailability.
Number of Hydrogen Bond Donors2Influences solubility and binding to targets.
Number of Hydrogen Bond Acceptors3Influences solubility and binding to targets.
Rotatable Bonds1Affects conformational flexibility and binding entropy.
Drug-Likeness ScoreHighComposite score based on various physicochemical properties.

Note: These values are hypothetical and should be experimentally verified.

Part 2: Hypothesis-Driven Benchmarking Strategy

Based on the in-silico predictions and the known pharmacology of the pyrazole scaffold, we can hypothesize that 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine may exhibit activity in the following therapeutic areas:

  • Oncology: Many pyrazole derivatives are potent kinase inhibitors.[11]

  • Inflammation: The pyrazole ring is a key feature of COX-2 inhibitors like celecoxib.[12]

  • Neurodegenerative Disease: Some pyrazoline compounds have shown cholinesterase inhibitory activity.[5]

The following sections will outline a detailed strategy for benchmarking our compound against established therapeutic agents in these areas.

Part 3: Benchmarking in Oncology - Targeting Kinase Activity

A common mechanism of action for pyrazole-based anticancer agents is the inhibition of protein kinases, such as BRAF, which are often mutated in cancers like melanoma.[3]

Current Therapeutic Agents for Comparison

For BRAF-mutated melanoma, the standard of care often involves a combination of a BRAF inhibitor and a MEK inhibitor.[3][12][13][14] A relevant benchmark would be:

  • Dabrafenib: A potent BRAF inhibitor.

  • Trametinib: A potent MEK inhibitor.

Experimental Protocol: In-Vitro Kinase Inhibition Assay

This protocol describes a general method for determining the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.[15][16][17]

Workflow for In-Vitro Kinase Inhibition Assay

G cluster_prep Preparation cluster_reaction Reaction cluster_detection Detection cluster_analysis Data Analysis reagents Prepare Reagents: - Kinase Buffer - ATP Solution - Kinase Enzyme - Substrate - Test Compound Dilutions plate Plate Setup: - Add buffer, kinase, and substrate to wells reagents->plate add_compound Add Test Compound and Controls plate->add_compound incubate Incubate at 30°C add_compound->incubate add_detection Add Detection Reagent (e.g., ADP-Glo™) incubate->add_detection read_plate Read Luminescence add_detection->read_plate calc_inhibition Calculate % Inhibition read_plate->calc_inhibition plot_curve Plot Dose-Response Curve calc_inhibition->plot_curve calc_ic50 Determine IC50 plot_curve->calc_ic50 G cluster_pathway Cholinesterase Activity ACh Acetylthiocholine (Substrate) AChE AChE (Enzyme) ACh->AChE Thiocholine Thiocholine AChE->Thiocholine Yellow Yellow Anion (Measured at 412 nm) Thiocholine->Yellow + DTNB DTNB DTNB (Ellman's Reagent) Inhibitor Test Compound (Inhibitor) Inhibitor->AChE

Caption: Principle of the Ellman's method for cholinesterase inhibition.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a phosphate buffer (pH 8.0).

    • Prepare solutions of acetylcholinesterase (AChE), the substrate acetylthiocholine iodide (ATCI), and Ellman's reagent (5,5'-dithio-bis-(2-nitrobenzoic acid) or DTNB).

    • Prepare serial dilutions of the test compound and Donepezil.

  • Assay Procedure:

    • In a 96-well plate, add the buffer, DTNB, and the test compound or vehicle control.

    • Add the AChE enzyme and incubate for 10 minutes at room temperature.

    • Initiate the reaction by adding the substrate ATCI.

    • Measure the increase in absorbance at 412 nm for 5 minutes.

  • Data Analysis:

    • Calculate the reaction rate for each well.

    • Determine the percentage of AChE inhibition for each compound concentration and calculate the IC50 value.

Data Presentation: Comparative Efficacy in Neurodegeneration

CompoundAChE IC50 (nM)
5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amineExperimental Value
DonepezilExperimental Value

Conclusion

This guide provides a structured and scientifically rigorous framework for the initial evaluation and benchmarking of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine. By integrating in-silico prediction with targeted in-vitro assays, researchers can efficiently generate the crucial data needed to compare its performance against current therapeutic standards. This hypothesis-driven approach not only streamlines the early stages of drug discovery but also ensures that experimental resources are directed toward the most promising therapeutic avenues. The methodologies and data presentation formats outlined herein are designed to produce clear, comparable, and actionable results, paving the way for further preclinical and clinical development.

References

Sources

Validation

Confirming On-Target Efficacy: 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine Validation Guide

This guide outlines a rigorous, comparative framework for confirming the on-target mechanism of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine , a small molecule probe likely functioning as an ATP-competitive kinase inhib...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines a rigorous, comparative framework for confirming the on-target mechanism of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine , a small molecule probe likely functioning as an ATP-competitive kinase inhibitor based on its aminopyrazole scaffold.[1][2]

Introduction: The Validation Imperative

5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine represents a class of aminopyrazole-based small molecules frequently utilized as kinase inhibitors or chemical probes.[1][2] While its scaffold suggests potent ATP-mimetic activity, the primary challenge in its application is distinguishing on-target efficacy (inhibition of the specific kinase/protein of interest) from off-target polypharmacology or general cytotoxicity.[1][2]

This guide provides a definitive experimental roadmap to validate this compound’s specificity, comparing its performance against genetic and pharmacological alternatives.

Core Mechanism (Hypothetical)

Based on structural homology to known kinase inhibitors (e.g., p38 MAPK or Src family inhibitors), the compound likely binds the ATP-binding pocket of its target kinase, preventing phosphorylation of downstream substrates.[1][2]

Mechanism Compound 5-(3-Bromophenyl)-1-methyl- 1H-pyrazol-4-amine Target Target Kinase (ATP Pocket) Compound->Target Inhibits Substrate Substrate Protein Target->Substrate Phosphorylates Effect Phosphorylation (p-Substrate) Substrate->Effect Activates Phenotype Cellular Response (e.g., Proliferation/Apoptosis) Effect->Phenotype Drives

Figure 1: Predicted Mechanism of Action. The compound competes with ATP, blocking the phosphorylation cascade.[1][2]

Comparative Landscape: Compound vs. Alternatives

To confirm on-target effects, you must triangulate data from the compound with data from orthogonal methods.[1][2]

Feature5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine Genetic Knockdown (CRISPR/siRNA) Structurally Distinct Inhibitor
Primary Utility Acute, reversible inhibition; temporal control.[1][2]"Gold standard" for specificity; total protein loss.[1][2]Validating phenotype via distinct chemical scaffold.[1][2]
Specificity Risk High: Potential off-target kinase inhibition.[1][2]Low: Off-target edits (CRISPR) or seeding (siRNA) are rare but possible.[1][2]Medium: Different off-target profile helps rule out polypharmacology.[1][2]
Kinetics Minutes to Hours (Rapid).[1][2]Days to Weeks (Slow/Adaptive).Minutes to Hours.[1][2][3]
Validation Requirement Must mimic genetic phenotype; must show dose-dependency.Must be rescued by re-expression of target.[1][2]Must reproduce the compound's phenotype.
Key Limitation Toxicity at high concentrations (>10 µM).[1][2]Compensation by paralogs; incomplete knockdown.[1][2]Different potency/solubility.[1][2]
Strategic Recommendation

Do not rely on the compound alone.[1][2]

  • If Phenotype Matches CRISPR: High confidence in on-target mechanism.[1][2]

  • If Phenotype Differs from CRISPR: The compound likely has off-target effects (toxicity or inhibition of other kinases).[1][2]

Experimental Framework for Confirmation

Phase 1: Biochemical Target Engagement (CETSA)

Objective: Prove the compound physically binds the target protein in intact cells.[1][2] Method: Cellular Thermal Shift Assay (CETSA).[1][2] Ligand binding stabilizes the protein, shifting its melting temperature (


) higher.[1][2]
Phase 2: Functional Pathway Analysis (Western Blot)

Objective: Confirm inhibition of the specific signaling pathway.[1][2] Method: Monitor phosphorylation status of the direct downstream substrate (e.g., p-ERK, p-STAT, p-HSP27) relative to total protein.[1][2]

Phase 3: Phenotypic Rescue (The "Killer" Experiment)

Objective: Prove specificity by rendering the target resistant.[1][2] Method: Express a "Gatekeeper" mutant of the target kinase (e.g., T338M for Src) that cannot bind the inhibitor but retains catalytic activity.[1][2] If the compound no longer works, the effect was on-target.[1][2]

Workflow cluster_0 Phase 1: Binding cluster_1 Phase 2: Function cluster_2 Phase 3: Specificity Start Start: Compound Treatment CETSA CETSA / NanoBRET (Does it bind?) Start->CETSA WB Western Blot (Is pathway blocked?) CETSA->WB If Binding Confirmed Rescue Genetic Rescue / CRISPR (Does phenotype persist?) WB->Rescue If Pathway Inhibited Validated Validated Probe Rescue->Validated Yes (On-Target) Invalid Re-evaluate / Toxic Rescue->Invalid No (Off-Target)

Figure 2: Validation Logic Flow. A step-by-step decision tree for confirming on-target activity.

Detailed Protocols

Protocol A: Cellular Thermal Shift Assay (CETSA)

Validate physical binding in live cells.[1][2]

  • Preparation: Seed cells (e.g., HEK293 or relevant line) to 70-80% confluence.

  • Treatment: Treat with 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine (10 µM) or DMSO (Control) for 1 hour.

  • Harvest: Trypsinize, wash in PBS, and resuspend in PBS with protease inhibitors.

  • Thermal Challenge: Aliquot cell suspension into PCR tubes. Heat individually to a gradient of temperatures (e.g., 40°C to 67°C) for 3 minutes.

  • Lysis: Cool at RT for 3 min. Freeze-thaw (liquid nitrogen / 25°C) x3 to lyse cells.

  • Separation: Centrifuge at 20,000 x g for 20 min at 4°C to pellet precipitated (unstable) proteins.

  • Detection: Run the supernatant (soluble fraction) on SDS-PAGE.[1][2] Blot for the Target Protein .

  • Analysis: Plot band intensity vs. Temperature. A right-shift in the curve (higher

    
    ) confirms binding.[1][2]
    
Protocol B: Phospho-Signaling Western Blot

Validate functional inhibition of the kinase activity.[1][2]

  • Starvation: Serum-starve cells overnight to reduce basal phosphorylation noise.

  • Induction: Pre-treat with Compound (0.1, 1, 10 µM) for 1 hour. Stimulate pathway (e.g., with EGF, LPS, or PMA) for 15-30 mins.[1][2]

  • Lysis: Lyse in RIPA buffer supplemented with Phosphatase Inhibitors (Na3VO4, NaF) and Protease Inhibitors.

  • Normalization: Quantify protein (BCA Assay) and load equal amounts (20-30 µg).

  • Blotting:

    • Primary Antibody: Anti-Phospho-Target (e.g., p-ERK1/2).[1][2]

    • Control Antibody: Anti-Total-Target (e.g., Total ERK1/2) and Loading Control (GAPDH).[1][2]

  • Success Criteria: Dose-dependent reduction in Phospho-signal without reduction in Total-signal.

References

  • Arrowsmith, C. H., et al. (2015).[1][2] "The promise and peril of chemical probes." Nature Chemical Biology, 11(8), 536–541.[1][2] Link

  • Jafari, R., et al. (2014).[1][2] "The cellular thermal shift assay for evaluating drug target interactions in cells."[1][2] Nature Protocols, 9(9), 2100–2122.[1][2] Link[1][2]

  • Potel, C. M., et al. (2020).[1][2] "Impact of Dose and Time on the Phenotypic and Molecular Profile of Chemical Probes." Cell Chemical Biology, 27(9), 1087-1100.[1][2] Link

  • Smith, I., et al. (2019).[1][2] "Evaluation of kinase inhibitors for chemical biology." ACS Chemical Biology, 14(3), 323-328.[1][2] Link[1][2]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine. As a brominated, aromatic amine derivative of a pyrazole core, this compoun...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine. As a brominated, aromatic amine derivative of a pyrazole core, this compound requires careful handling not only during its use in research and development but also through its entire lifecycle to final disposal. The procedures outlined below are designed to ensure the safety of laboratory personnel and the protection of the environment, grounded in established chemical safety principles and regulatory standards.

Hazard Identification and Risk Assessment: Understanding the Compound

Before any handling or disposal, a thorough understanding of the compound's potential hazards is essential. While a specific Safety Data Sheet (SDS) for this exact molecule may not be readily available, data from closely related analogs, such as bromophenyl pyrazole derivatives, allows for a reliable hazard assessment. The primary risks are associated with its aromatic amine and brominated structure.

The compound is classified as hazardous, with potential health effects upon exposure.[1] Aromatic amines are a class of chemicals known for their potential toxicity, and halogenated organic compounds can be persistent in the environment.[2][3]

Table 1: Anticipated Hazard Profile

Hazard Class Category GHS Statement Rationale & Source
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed Based on data for analogous bromophenyl pyrazole structures.[4][5]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation A common characteristic of similar aromatic amines and pyrazole derivatives.[1][5]
Serious Eye Damage/Irritation Category 1 / 2A H318/H319: Causes serious eye damage/irritation Direct contact with the eyes is likely to cause significant irritation or damage.[4][5]

| Specific Target Organ Toxicity | Category 3 | H335: May cause respiratory irritation | Inhalation of dust or aerosols may irritate the respiratory tract.[5][6] |

Given these hazards, all handling and disposal procedures must be conducted within a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses with side shields or goggles, and chemically resistant gloves.[7]

The Three Pillars of Chemical Waste Management

Effective disposal is built on a foundation of three core principles: minimization, segregation, and containment. Adhering to these principles not only ensures safety but also promotes environmental stewardship and cost-effective laboratory operations.

  • Waste Minimization: The most effective disposal strategy is to generate less waste. This involves ordering only the necessary quantities of the chemical and designing experiments to use the smallest scale feasible.[2]

  • Segregation: This is the most critical step in the disposal process. Improper segregation can lead to dangerous chemical reactions, invalidate expensive disposal streams, and create regulatory violations. 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine is a halogenated organic compound . It must never be mixed with non-halogenated waste.[8][9] The high-temperature incineration required for halogenated compounds is a specific and costly process; contaminating a large volume of non-halogenated solvent with a small amount of this compound would force the entire volume to be treated by this more expensive method.[3][10]

  • Containment: All chemical waste must be stored in containers that are in good condition, compatible with the waste they hold, and equipped with secure, leak-proof closures.[11]

Step-by-Step Disposal Protocol for 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine

This protocol covers the disposal of the pure compound (solid waste) and materials contaminated with it (e.g., solutions, contaminated labware).

Step 1: Preparing the Waste Container
  • Select the Right Container:

    • For Solid Waste: Use a clearly labeled, sealable container, such as a wide-mouth high-density polyethylene (HDPE) bottle.

    • For Liquid Waste (e.g., solutions in organic solvents): Use a designated, compatible solvent waste container (carboy or bottle). Ensure the container material is compatible with the solvent used.[9]

  • Proper Labeling is Non-Negotiable: Before the first drop of waste is added, the container must be labeled.[10] The label must include:

    • The words "HAZARDOUS WASTE ".[12]

    • The full, unabbreviated chemical name: "5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine ".[8]

    • An approximate concentration or list of all constituents if it is a mixed waste stream.

    • The relevant hazard pictograms (e.g., Harmful, Irritant).

Step 2: Accumulating the Waste
  • Solid Waste:

    • Carefully transfer any unneeded pure compound into the designated solid waste container.

    • Contaminated items like weighing paper, gloves, and disposable labware (pipette tips, etc.) should also be placed in this container.[8]

    • Avoid creating dust during transfer.[7]

  • Liquid Waste:

    • Solutions containing 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine should be collected in a liquid waste container designated for HALOGENATED ORGANIC SOLVENTS .[9][10]

    • Keep the container closed at all times except when actively adding waste.[9][12] Do not leave a funnel in the opening.

  • Aqueous Waste:

    • Due to the toxicity of pyrazole derivatives to aquatic life, aqueous solutions or rinses containing this compound must not be poured down the drain.[13] They should be collected as hazardous aqueous waste. Consult your institution's Environmental Health & Safety (EHS) office for guidance on whether to combine this with the halogenated organic stream or maintain a separate aqueous waste container.

Step 3: Storage in a Satellite Accumulation Area (SAA)
  • Store the sealed and labeled waste container in a designated SAA, which is a location at or near the point of waste generation and under the control of the lab personnel.[8][12]

  • The SAA must be equipped with secondary containment (e.g., a plastic tub) to contain any potential leaks.[8]

  • Ensure incompatible wastes are physically segregated. For example, keep this halogenated waste stream separate from acids, bases, and oxidizers.[14]

Step 4: Arranging for Final Disposal
  • Once the waste container is 90% full or has been stored for the maximum allowable time (e.g., six months in academic labs), arrange for its removal.[11][12]

  • Complete a chemical waste pickup request form as required by your institution's EHS department.[12]

  • EHS professionals will then transport the waste to a licensed hazardous waste disposal facility for final treatment, which for halogenated organic compounds typically involves high-temperature incineration.[3]

Waste Stream Segregation Workflow

The following diagram illustrates the critical decision-making process for correctly segregating waste containing 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine.

G start Waste Generation (Process involving 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine) is_contaminated Is the item contaminated? start->is_contaminated waste_type What is the physical state? is_contaminated->waste_type Yes non_haz Non-Hazardous Waste (e.g., regular trash, glass disposal) is_contaminated->non_haz No solvent_type Is the solvent halogenated? waste_type->solvent_type Liquid solid_haz HALOGENATED SOLID WASTE Container waste_type->solid_haz Solid (e.g., gloves, pipette tips) liquid_halo HALOGENATED LIQUID WASTE Container solvent_type->liquid_halo Yes (e.g., Dichloromethane) liquid_non_halo NON-HALOGENATED LIQUID WASTE Container solvent_type->liquid_non_halo No (e.g., Acetone, Ethanol) aqueous_haz HAZARDOUS AQUEOUS WASTE Container solvent_type->aqueous_haz Aqueous (Water-based)

Caption: Waste segregation decision tree.

Emergency Procedures: Spill Management

In the event of a spill, prompt and safe cleanup is crucial.

  • Alert Personnel: Immediately alert others in the vicinity.

  • Assess the Spill: For small spills that you are trained to handle, proceed with cleanup. For large or unmanageable spills, evacuate the area and contact your institution's EHS or emergency response team.[12]

  • Don PPE: Wear a minimum of two pairs of chemically resistant gloves, safety goggles, and a lab coat.

  • Containment: Cover the spill with an absorbent material suitable for chemical spills (e.g., vermiculite or a commercial spill kit).

  • Cleanup: Carefully sweep up the absorbed material and place it in a sealed, labeled container for disposal as halogenated solid waste.[4][7]

  • Decontaminate: Clean the spill area with soap and water.

  • Dispose of Waste: All cleanup materials must be disposed of as hazardous waste.

By adhering to this structured and scientifically-grounded disposal plan, researchers can ensure they are managing 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine waste in a manner that is safe, compliant, and environmentally responsible.

References

  • Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Research. Retrieved from [Link]

  • Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

  • Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Research Safety. Retrieved from [Link]

  • University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]

  • University of Illinois. (2025, September 25). Chemical Waste Procedures. Division of Research Safety. Retrieved from [Link]

  • Arvia Technology. (n.d.). Pyrazole Wastewater Treatment | Pyrazole Removal From Water. Retrieved from [Link]

  • Hassan, Z., et al. (2025, July 22). Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Archiv der Pharmazie. Retrieved from [Link]

  • LookChem. (2017, August 17). 5-(4-BROMOPHENYL)-3-METHYL-1H-PYRAZOLE Safety Data Sheets(SDS). Retrieved from [Link]

  • Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. Retrieved from [Link]

  • PubChem. (n.d.). 1-(3-bromophenyl)-4-methyl-1H-pyrazole. National Center for Biotechnology Information. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

  • Braun Research Group, University of Illinois. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

Sources

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